(4-Chloro-5-methylpyridin-2-YL)methanamine

• CAS: 1196155-70-0

Core Science & Biosynthesis

2-(Aminomethyl)-4-chloro-5-methylpyridine properties

An In-depth Technical Guide to 2-(Aminomethyl)-4-chloro-5-methylpyridine for Advanced Research and Development

Introduction

2-(Aminomethyl)-4-chloro-5-methylpyridine is a substituted pyridine derivative that serves as a critical and versatile building block in modern medicinal chemistry. Its unique arrangement of a reactive aminomethyl group, a chloro substituent, and a methyl group on the pyridine ring makes it an invaluable scaffold for the synthesis of complex molecular architectures. The strategic placement of these functional groups allows for a wide range of chemical modifications, enabling the development of compound libraries for high-throughput screening and the targeted synthesis of potent pharmaceutical agents. This guide provides a comprehensive overview of its chemical properties, detailed synthesis protocols, spectroscopic analysis, and applications, offering field-proven insights for researchers and drug development professionals. The strategic importance of chloro-containing heterocyclic compounds is well-documented, with over 250 FDA-approved drugs featuring this halogen, highlighting the utility of intermediates like the one discussed herein[1].

Physicochemical and Spectroscopic Profile

The structural attributes of 2-(Aminomethyl)-4-chloro-5-methylpyridine dictate its reactivity and physical characteristics. A summary of its key properties is presented below.

Chemical Structure

Caption: Chemical structure of 2-(Aminomethyl)-4-chloro-5-methylpyridine.

Core Properties

Property	Value	Source
Molecular Formula	C₇H₉ClN₂	Calculated
Molecular Weight	156.62 g/mol	Calculated
Appearance	White to off-white crystalline solid	Predicted
Melting Point	96 - 99 °C	(Analog)
Boiling Point	~230 °C	(Analog)
Solubility	Soluble in methanol, ethanol, and dichloromethane; slightly soluble in water.	[2] (Analog)
CAS Number	Not explicitly found; related compounds referenced.	N/A

Spectroscopic Data Analysis (Predicted)

Spectroscopic analysis is crucial for the structural confirmation of synthesized 2-(Aminomethyl)-4-chloro-5-methylpyridine. The expected spectral characteristics are as follows:

• ¹H NMR: The proton NMR spectrum provides distinct signals corresponding to each type of hydrogen atom in the molecule.

  • Aromatic Protons: Two singlets are expected for the pyridine ring protons. The proton at C6 (adjacent to the nitrogen) would appear downfield (~8.2 ppm), while the proton at C3 would be further upfield (~7.2 ppm).

  • Aminomethyl Protons (-CH₂-): A singlet at approximately 3.9-4.1 ppm.

  • Methyl Protons (-CH₃): A sharp singlet around 2.3-2.5 ppm.

  • Amine Protons (-NH₂): A broad singlet, typically between 1.5-2.5 ppm, whose chemical shift can vary with solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum would show seven distinct signals corresponding to the seven carbon atoms in the molecule. The carbons of the pyridine ring would appear in the aromatic region (120-160 ppm), with the carbon bearing the chloro-substituent being significantly influenced. The methyl carbon would be upfield (~18-22 ppm), and the aminomethyl carbon would appear around 45-50 ppm.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups.

  • N-H Stretch: A pair of medium-intensity peaks in the 3300-3400 cm⁻¹ region, characteristic of a primary amine.

  • C-H Stretch: Aromatic C-H stretches just above 3000 cm⁻¹ and aliphatic C-H stretches just below 3000 cm⁻¹.

  • C=N and C=C Stretch: Multiple sharp peaks in the 1400-1600 cm⁻¹ region are characteristic of the pyridine ring.

  • C-Cl Stretch: A peak in the fingerprint region, typically around 700-800 cm⁻¹.

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern. The molecular ion peak (M⁺) would be observed at m/z 156. An isotopic peak (M+2) at m/z 158 with approximately one-third the intensity of the M⁺ peak would be present, confirming the presence of a single chlorine atom. Key fragmentation would likely involve the loss of the aminomethyl group (-CH₂NH₂) or the chlorine atom.

Synthesis Methodologies

The synthesis of substituted aminomethylpyridines often involves multi-step processes starting from more common pyridine derivatives. A robust and industrially relevant method is the direct amination of a chloromethylpyridine precursor. This approach offers high yields and avoids the use of more hazardous reagents.

Workflow for Synthesis via Amination of 2-(Chloromethyl)-4-chloro-5-methylpyridine

Caption: Synthetic workflow for 2-(Aminomethyl)-4-chloro-5-methylpyridine.

Experimental Protocol: Synthesis via Ammonolysis

This protocol is adapted from established procedures for the synthesis of related aminomethylpyridines[3]. The causality behind key steps is explained to provide deeper insight.

Objective: To synthesize 2-(Aminomethyl)-4-chloro-5-methylpyridine from 2-(Chloromethyl)-4-chloro-5-methylpyridine.

Materials:

• 2-(Chloromethyl)-4-chloro-5-methylpyridine (1 mol)

• Liquid Ammonia (NH₃), anhydrous (approx. 1500 ml)

• Toluene, anhydrous (500 ml)

• 45% Aqueous Sodium Hydroxide (NaOH) solution (250 ml)

• Pressurized reaction vessel (Autoclave)

Procedure:

• Vessel Preparation and Cooling: A suitable autoclave is charged with approximately 1000 ml of liquid ammonia. The vessel is then cooled to between 0°C and 5°C.

  • Rationale: Using a large excess of liquid ammonia serves as both the reactant and the solvent, driving the reaction to completion. Low temperatures are necessary to maintain ammonia in its liquid state and to control the exothermicity of the reaction.

• Reactant Addition: A solution of 2-(Chloromethyl)-4-chloro-5-methylpyridine (1 mol) dissolved in 500 ml of cooled anhydrous toluene is prepared. This solution is metered into the autoclave over approximately 20-30 minutes, ensuring the internal temperature does not exceed 10°C.

  • Rationale: The slow, controlled addition prevents a rapid temperature increase. Toluene is used as a co-solvent to ensure the starting material remains dissolved at low temperatures.

• Reaction: The reaction mixture is stirred at 0°C to 5°C for 8-10 hours. The pressure inside the autoclave will be elevated (typically around 10 bar) due to the vapor pressure of ammonia at this temperature.

  • Rationale: The extended reaction time ensures complete conversion of the chloromethyl intermediate. The sealed, pressurized environment maintains the concentration of the ammonia reactant.

• Quenching and Workup: After the reaction period, the autoclave is carefully depressurized, allowing the excess ammonia to evaporate. The remaining slurry is added to a mixture of 250 ml of 45% aqueous sodium hydroxide solution and 500 ml of fresh toluene.

  • Rationale: The NaOH solution neutralizes the ammonium chloride byproduct, liberating the free amine product and facilitating its extraction into the organic phase.

• Phase Separation and Extraction: The mixture is stirred, and the organic layer is separated. The aqueous layer is extracted two more times with toluene. The combined organic layers are then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure (rotary evaporation). The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield the final, high-purity 2-(Aminomethyl)-4-chloro-5-methylpyridine.

Applications in Drug Development

2-(Aminomethyl)-4-chloro-5-methylpyridine is a privileged scaffold in the design of kinase inhibitors and other targeted therapeutic agents. The primary amine provides a key interaction point for forming hydrogen bonds with protein active sites, while the chloro- and methyl-substituted pyridine ring offers a rigid core that can be further functionalized to enhance potency and selectivity.

A prominent example is its use in the development of highly selective Cyclin-Dependent Kinase 9 (CDK9) inhibitors. In a structure-guided drug design campaign, derivatives of this scaffold were synthesized and evaluated for their anticancer properties. One such compound, JSH-150, demonstrated an IC₅₀ of 1 nM against CDK9 and displayed potent antiproliferative effects in leukemia cell lines and in vivo xenograft mouse models[4]. This work underscores the value of the 2-(aminomethyl)pyridine core in generating potent and selective kinase inhibitors for oncology research.

Safety and Handling

As a reactive chemical intermediate, 2-(Aminomethyl)-4-chloro-5-methylpyridine requires careful handling. The safety information provided is based on data for closely related toxic aminopyridine compounds[5].

• Hazard Classification: Toxic if swallowed, in contact with skin, or if inhaled (H301 + H311 + H331). It is also expected to cause severe skin burns and eye damage (H314).

• Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear chemical-resistant gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face shield. For operations where dust may be generated, respiratory protection is required.

• Handling: Avoid generating dust. Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling. Immediately change any contaminated clothing.

• Storage: Store in a tightly closed container in a dry, well-ventilated, and secure area. The compound may be hygroscopic.

• First Aid:

  • If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.

  • Skin Contact: Immediately remove contaminated clothing. Wash skin with plenty of soap and water[5].

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention[5].

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing[5].

Conclusion

2-(Aminomethyl)-4-chloro-5-methylpyridine stands out as a high-value intermediate for the synthesis of complex, biologically active molecules. Its distinct physicochemical properties and versatile reactivity make it a cornerstone for building compound libraries aimed at discovering next-generation therapeutics, particularly in the field of oncology. The synthetic protocols, while requiring careful execution and adherence to safety standards, are robust and scalable. This guide provides the foundational knowledge for researchers to effectively utilize this potent chemical tool in their drug discovery and development endeavors.

References

• MilliporeSigma. (2025, November 6). SAFETY DATA SHEET.
• Thermo Fisher Scientific. (2025, December 19). SAFETY DATA SHEET for 2-Chloro-4-picoline.

• PubChem. (2025, April 14). 2-Chloro-5-methylpyridin-4-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Ieno, K., & Kawanami, Y. (1994). Process for preparing 2-chloro-5-aminomethyl-pyridine. European Patent Office, EP 0609811 A1. Retrieved from [Link]

• Loba Chemie. (2016, April 20). 2-AMINO 4-METHYLPYRIDINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• Reckling, G., et al. (1991). Preparation of 2-chloro-5-aminomethyl-pyridine. Google Patents, US5026864A.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 2-Amino-5-Chloropyridine, 98%.

• ChemBK. (2024, April 9). 2-Chloro-5-methyl-4-pyridinamine. Retrieved from [Link]

• Jubilant Ingrevia Limited. (2024, February 2). 2-Amino-5-methylpyridine Safety Data Sheet.

• Pathak, T. P., et al. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PMC. Retrieved from [Link]

• Dissertation. (N.D.).

• PubChem. 2-Chloro-5-methylpyrimidin-4-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Zhang, H., et al. (2018). Discovery of 4-(((4-(5-chloro-2-(((1s,4s)-4-((2-methoxyethyl)amino)cyclohexyl)amino)pyridin-4-yl)thiazol-2-yl)amino)methyl)tetrahydro-2H-pyran-4-carbonitrile (JSH-150) as a novel highly selective and potent CDK9 kinase inhibitor. European Journal of Medicinal Chemistry, 158, 896-916. Retrieved from [Link]

• Chemistry Steps. (2025, September 28). Identifying Unknown from IR, NMR, and Mass Spectrometry. Retrieved from [Link]

• PharmaCompass. 2-Chloro-5-methyl-pyridin-4-amine. Retrieved from [Link]

• ResearchGate. (2025, August 4). Design and Synthesis of Novel 2-Chloro-5-(chloromethyl)pyridine Bioactive Derivatives by Rapid and Efficient Continuous Flow Reaction Module. Retrieved from [Link]

• SpectraBase. 2-Chloro-4-methyl-5-nitropyridine. Retrieved from [Link]

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• 2. chembk.com [chembk.com]
• 3. US5026864A - Preparation of 2-chloro-5-aminomethyl-pyridine - Google Patents [patents.google.com]
• 4. Discovery of 4-(((4-(5-chloro-2-(((1s,4s)-4-((2-methoxyethyl)amino)cyclohexyl)amino)pyridin-4-yl)thiazol-2-yl)amino)methyl)tetrahydro-2H-pyran-4-carbonitrile (JSH-150) as a novel highly selective and potent CDK9 kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lobachemie.com [lobachemie.com]

Pyridine-2-methanamine: A Privileged Scaffold for Metalloenzyme Targeting and CNS Therapeutics

Topic: Pyridine-2-methanamine Derivatives in Drug Discovery Content Type: Technical Whitepaper Audience: Medicinal Chemists, Pharmacologists, and Drug Development Scientists

Executive Summary

The pyridine-2-methanamine (2-picolylamine) moiety represents a "privileged scaffold" in medicinal chemistry, distinguished by its bidentate chelating capability and tunable basicity. Unlike inert structural spacers, this pharmacophore actively participates in target engagement via coordinate covalent bonding with active-site metal ions (Zn²⁺, Fe²⁺, Cu²⁺) and hydrogen bonding networks. This guide analyzes the structural utility of pyridine-2-methanamine derivatives, focusing on their application in antitubercular MmpL3 inhibition, neurodegenerative metal attenuation, and kinase modulation.

Medicinal Chemistry Profile

The Chelation Imperative

The core utility of pyridine-2-methanamine lies in its nitrogen donor atoms. The pyridine nitrogen (

) and the exocyclic amine nitrogen ( ) form a stable 5-membered chelate ring upon metal binding.

• Coordination Geometry: Favors distorted octahedral or tetrahedral geometries, essential for inhibiting metalloenzymes like Matrix Metalloproteinases (MMPs) and Histone Deacetylases (HDACs).

• Electronic Tuning: Substituents on the pyridine ring (positions 3-6) modulate the pKa of the pyridine nitrogen (typically ~5.2), altering metal affinity and blood-brain barrier (BBB) permeability.

Pharmacokinetic Advantages

• CNS Penetration: The scaffold possesses a favorable LogP and molecular weight profile for CNS drug discovery.

• Lysosomotropism: The basic amine function can lead to lysosomal trapping, a feature exploited in designing drugs for intracellular pathogens (e.g., Mycobacterium tuberculosis).

Therapeutic Case Studies

Antitubercular Agents: MmpL3 Inhibition

Recent structure-based drug design (SBDD) has identified pyridine-2-methanamine derivatives as potent inhibitors of MmpL3 (Mycobacterial membrane protein Large 3), a transporter essential for mycolic acid shuttling in M. tuberculosis.[1]

• Mechanism: The derivative binds within the proton-translocating channel. The pyridine nitrogen forms H-bonds or coordinates with acidic residues (e.g., Asp645), while the hydrophobic tail (attached via the methanamine nitrogen) occupies the mycolic acid binding pocket.

• Key Compound: Compound 62 (Structure-guided series).

  • Activity: MIC = 0.016 µg/mL against M.tb H37Rv.[1]

  • Resistance Profile: Active against MDR/XDR strains.

Neurodegeneration: Metal-Protein Attenuating Compounds (MPACs)

In Alzheimer’s Disease (AD), dysregulated synaptic Zn²⁺ and Cu²⁺ promote Amyloid-beta (Aβ) aggregation. Pyridine-2-methanamine derivatives act as ionophores or chelators.

• Strategy: Competitive chelation. The ligand strips the metal ion from the Aβ-metal complex, resolubilizing the peptide and preventing plaque formation.

• Selectivity: Derivatives are tuned to have lower affinity than essential metalloproteins (to avoid toxicity) but higher affinity than Aβ.

Experimental Protocols

Synthetic Workflow: Reductive Amination Library Generation

The most robust route to N-substituted pyridine-2-methanamine derivatives is reductive amination. This protocol is self-validating via TLC monitoring of imine formation.

Objective: Synthesis of N-benzyl-1-(pyridin-2-yl)methanamine derivatives.

Reagents:

• 2-Pyridinecarboxaldehyde (1.0 eq)

• Substituted Benzylamine (1.0 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Acetic Acid (catalytic, 1-2 drops)

Step-by-Step Methodology:

• Imine Formation (Equilibrium Establishment):

  • In a flame-dried round-bottom flask, dissolve 2-pyridinecarboxaldehyde (5 mmol) and the substituted amine (5 mmol) in anhydrous DCE (20 mL).

  • Critical Step: Add catalytic acetic acid to protonate the carbonyl oxygen, accelerating nucleophilic attack. Stir at room temperature for 2 hours under nitrogen.

  • Validation: Monitor by TLC.[2] Disappearance of aldehyde spot indicates imine formation.

• Reduction (Irreversible Step):

  • Cool the mixture to 0°C. Add STAB (7.5 mmol) portion-wise to prevent localized exotherms.

  • Allow to warm to room temperature and stir overnight (12-16 h). STAB is preferred over NaBH₄ due to its selectivity for imines over aldehydes, preventing side reactions.

• Quenching and Isolation:

  • Quench with saturated aqueous NaHCO₃ (20 mL). Stir for 15 mins until gas evolution ceases.

  • Extract with DCM (3 x 20 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification:

  • Purify via flash column chromatography (SiO₂, Hexane/EtOAc gradient). The pyridine ring makes these compounds UV-active (254 nm).

Biological Assay: Thioflavin T (ThT) Fluorescence Assay for Aβ Aggregation

Objective: Quantify the inhibition of Zn²⁺-induced Aβ aggregation by the synthesized derivative.

• Preparation: Dissolve Aβ1-42 peptide in HFIP, evaporate, and resuspend in DMSO. Dilute to 20 µM in HEPES buffer (pH 7.4).

• Induction: Add ZnCl₂ (20 µM) to induce aggregation.

• Treatment: Add test compound (10-100 µM) to the wells.

• Readout: Add ThT (10 µM). Incubate at 37°C for 24h. Measure fluorescence (Ex: 440 nm, Em: 485 nm).

  • Interpretation: Reduced fluorescence compared to control indicates inhibition of aggregation.

Data Visualization & Logic

Structure-Activity Relationship (SAR) Summary

The following table summarizes the impact of substitutions on the pyridine-2-methanamine scaffold based on aggregate data from antitubercular and CNS studies.

Position (R)	Substituent Type	Effect on Potency/Properties	Mechanistic Rationale
Pyridine C3	Methyl / Methoxy	Decreased Chelation	Steric hindrance disrupts the planar chelate ring geometry.
Pyridine C5	Halogen (F, Cl)	Increased Metabolic Stability	Blocks oxidative metabolism (CYP450) at the para-position relative to N.
Exocyclic N	Hydrophobic Benzyl	Increased Potency (TB)	Enhances interaction with the hydrophobic pocket of MmpL3.
Exocyclic N	Hydrophilic Group	Reduced BBB Permeability	Increases Polar Surface Area (PSA), limiting CNS entry.

MmpL3 Inhibition Pathway

The following diagram illustrates the logical flow of MmpL3 inhibition by pyridine-2-methanamine derivatives, leading to mycobacterial cell death.

Figure 1: Mechanism of Action for MmpL3 inhibition by pyridine-2-methanamine derivatives in Mycobacterium tuberculosis.

Synthesis Workflow (Reductive Amination)

Figure 2: One-pot reductive amination pathway for generating N-substituted derivatives.

References

• Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents. Source: National Institutes of Health (PMC) URL:[Link]

• Two pyridine derivatives as potential Cu(II) and Zn(II) chelators in therapy for Alzheimer's disease. Source: Dalton Transactions (RSC) URL:[3][Link]

• Synthesis method and intermediates of pyridin-2-yl-methylamine (Patent).

Sources

• 1. Structure-Directed Identification of Pyridine-2-methylamine Derivatives as MmpL3 Inhibitors for use as Antitubercular Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Two pyridine derivatives as potential Cu(ii) and Zn(ii) chelators in therapy for Alzheimer's disease - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Harnessing the Power of the Pyridine Nucleus: Advanced Linker Strategies in Fragment-Based Drug Design

A Technical Guide for Drug Discovery Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Fragment-Based Drug Design (FBDD) has firmly established itself as a powerful paradigm in modern drug discovery, enabling the efficient exploration of chemical space and the generation of highly optimized lead candidates.[1][2] Central to the success of FBDD is the strategic evolution of initial fragment hits into more potent, drug-like molecules. Among the various hit-to-lead strategies, fragment linking—the connection of two or more fragments that bind to adjacent pockets on a protein target—presents a particularly compelling approach for achieving significant gains in affinity and selectivity.[3][4] This technical guide delves into the nuanced and strategic use of pyridine-based linkers in fragment linking. The pyridine scaffold, a ubiquitous motif in approved pharmaceuticals, offers a unique combination of physicochemical properties, synthetic tractability, and opportunities for specific, targeted interactions that make it an exceptionally valuable tool for the medicinal chemist.[5][6][7][8] We will explore the rationale behind employing pyridine as a linking element, detail synthetic methodologies for the creation of versatile pyridine-based linkers, and provide practical, field-proven protocols for the integration of these linkers into a robust FBDD workflow.

The Foundational Principles of Fragment-Based Drug Design and the Critical Role of Linkers

Fragment-Based Drug Design (FBDD) commences with the screening of low-molecular-weight compounds, typically less than 300 Daltons, against a biological target.[1] These "fragments" exhibit weak binding affinities, often in the high micromolar to millimolar range, but do so with high ligand efficiency. The primary advantage of this approach lies in the more thorough sampling of chemical space with a smaller library of compounds compared to traditional high-throughput screening (HTS).[2]

Once fragment hits are identified and their binding modes are elucidated, typically through biophysical techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, the process of hit-to-lead optimization begins.[9] This can proceed via three main strategies: fragment growing, fragment merging, or fragment linking.

• Fragment Growing: A single fragment is elaborated with additional chemical functionality to engage with nearby regions of the binding pocket.

• Fragment Merging: Two overlapping fragments are combined into a single, more potent molecule.

• Fragment Linking: Two or more fragments that bind to distinct, adjacent sub-pockets are connected via a chemical linker.[3][4]

The fragment linking strategy is particularly powerful as it can lead to a substantial increase in binding affinity.[1] However, the success of this approach is critically dependent on the design of the linker itself. An ideal linker should:

• Maintain Optimal Fragment Orientation: The linker must position the fragments in their ideal binding poses without introducing significant strain.[10]

• Contribute Favorably to Physicochemical Properties: The linker should enhance solubility, permeability, and other drug-like properties.

• Potentially Engage in Favorable Interactions: The linker itself can form productive interactions with the target protein, further enhancing affinity.

The choice of the linker scaffold is therefore a critical decision in the FBDD workflow.

Visualizing the FBDD Workflow

Caption: A generalized workflow for Fragment-Based Drug Design.

The Pyridine Nucleus: A Privileged Scaffold for Linker Design

The pyridine ring is a prominent feature in a vast number of FDA-approved drugs, a testament to its favorable properties in a biological context.[7][8] When employed as a linker in FBDD, the pyridine scaffold offers several distinct advantages over simple aliphatic or other aromatic systems.

Physicochemical and Pharmacokinetic Benefits

The strategic replacement of a phenyl ring with a pyridine, often referred to as a "phenyl-pyridyl switch," is a common tactic in medicinal chemistry to optimize drug properties.[5] The nitrogen atom in the pyridine ring imparts several beneficial characteristics:

• Enhanced Solubility: The pyridine nitrogen can act as a hydrogen bond acceptor, improving aqueous solubility compared to its carbocyclic counterpart.[7] This is a crucial parameter for oral bioavailability.

• Modulated Lipophilicity: The introduction of a nitrogen atom generally lowers the lipophilicity of an aromatic ring, which can be advantageous for optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties.[7]

• Metabolic Stability: The pyridine ring can be more resistant to oxidative metabolism by cytochrome P450 enzymes compared to electron-rich aromatic systems.[11] However, it's important to note that the position of the nitrogen and other substituents can also influence metabolic pathways.

Structural and Binding Advantages

The pyridine ring is not merely a passive spacer; it can actively contribute to the binding affinity of the linked fragments:

• Hydrogen Bonding: The lone pair of electrons on the pyridine nitrogen can act as a hydrogen bond acceptor, forming a key interaction with a hydrogen bond donor on the protein surface.[5]

• π-Stacking and Cation-π Interactions: The aromatic nature of the pyridine ring allows for π-stacking interactions with aromatic residues such as phenylalanine, tyrosine, and tryptophan. Additionally, the electron-deficient nature of the ring can facilitate favorable cation-π interactions with positively charged residues like lysine and arginine.

• Rigidity and Vectorial Control: The rigid nature of the pyridine ring can help to reduce the entropic penalty of binding by pre-organizing the linked fragments in a favorable conformation. The substitution pattern on the pyridine ring allows for precise control over the vectors at which the fragments are attached, enabling a systematic exploration of the binding pocket.[12]

Comparative Properties of Linker Scaffolds

Linker Scaffold	Flexibility	H-Bonding Potential	Metabolic Stability	Synthetic Accessibility
Alkyl Chain	High	Low	Variable	High
Benzene	Low	Low	Can be liable to oxidation	High
Pyridine	Low	High (Acceptor)	Generally improved	Moderate to High
Piperidine/Piperazine	Moderate	High (Acceptor/Donor)	Generally good	High

Synthetic Strategies for Pyridine-Based Linkers

The successful implementation of pyridine-based linkers in FBDD hinges on the availability of robust and versatile synthetic methodologies. The ability to functionalize the pyridine ring at multiple, specific positions is crucial for creating a diverse array of linkers that can accommodate different fragment pairs and binding pocket geometries.

Core Pyridine Synthesis

Several classical methods for pyridine ring synthesis can be adapted to produce scaffolds suitable for linker elaboration:

• Hantzsch Pyridine Synthesis: A one-pot condensation of an aldehyde, two equivalents of a β-ketoester, and ammonia or an ammonia equivalent. This method is highly versatile for producing substituted dihydropyridines, which can then be oxidized to the corresponding pyridines.

• Kröhnke Pyridine Synthesis: The reaction of α-pyridinium methyl ketone salts with α,β-unsaturated carbonyl compounds in the presence of ammonium acetate. This method is particularly useful for the synthesis of 2,4,6-trisubstituted pyridines.

• Bohlmann-Rahtz Pyridine Synthesis: A condensation reaction between an enamine and an α,β-unsaturated carbonyl compound, followed by cyclization and aromatization.

Late-Stage Functionalization of the Pyridine Ring

Often, a more efficient approach is the late-stage functionalization of a pre-existing pyridine ring. This allows for the divergent synthesis of a library of linkers from a common intermediate.

• Palladium-Catalyzed Cross-Coupling Reactions: Suzuki, Stille, Sonogashira, and Buchwald-Hartwig amination reactions are powerful tools for introducing a wide variety of substituents onto halopyridines. The regioselectivity of these reactions is well-established, allowing for precise control over the substitution pattern.

• Directed Ortho-Metalation (DoM): The use of a directing group (e.g., an amide or an ether) to facilitate deprotonation at an adjacent ortho position, followed by quenching with an electrophile. This is a powerful method for functionalizing the C-2 and C-6 positions of the pyridine ring.

• Minisci Reaction: A radical-based reaction that allows for the introduction of alkyl and acyl groups at the C-2 and C-4 positions of the pyridine ring.[13]

Protocol: Synthesis of a 2,4-Disubstituted Pyridine Linker Precursor

This protocol describes a general route for the synthesis of a 2,4-dichloropyridine, a versatile precursor for the synthesis of pyridine-based linkers via sequential cross-coupling reactions.

Step 1: Synthesis of 2,4-Dihydroxypyridine

• In a round-bottom flask, dissolve malic acid (1.0 eq) in fuming sulfuric acid (20% SO₃).

• Heat the mixture to 120 °C for 4 hours.

• Cool the reaction mixture to room temperature and pour it onto crushed ice.

• Neutralize the solution with a saturated solution of sodium carbonate.

• Collect the precipitated product by filtration, wash with cold water, and dry under vacuum to yield 2,4-dihydroxypyridine.

Step 2: Chlorination to 2,4-Dichloropyridine

• To a sealed tube, add 2,4-dihydroxypyridine (1.0 eq) and phosphorus oxychloride (5.0 eq).

• Heat the mixture to 150 °C for 12 hours.

• Cool the reaction to room temperature and carefully pour it onto crushed ice.

• Neutralize the solution with solid sodium bicarbonate.

• Extract the product with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 2,4-dichloropyridine.

From this precursor, selective Suzuki or Sonogashira coupling at the more reactive 4-position can be followed by a second coupling at the 2-position to introduce two different fragments or handles for fragment attachment.

Visualizing Linker Synthesis

Caption: A synthetic route to a 2,4-disubstituted pyridine linker.

Integrating Pyridine-Based Linkers into the FBDD Workflow: A Practical Guide

The successful application of pyridine-based linkers requires a systematic and iterative approach that combines computational modeling, organic synthesis, and biophysical characterization.

In Silico Design and Linker Selection

Once two fragments with known binding poses in adjacent pockets have been identified, computational methods can be employed to design and prioritize potential pyridine-based linkers.[2]

• Docking and Molecular Dynamics: A library of virtual pyridine-based linkers with varying substitution patterns and lengths can be computationally inserted between the two fragments. Molecular docking and subsequent molecular dynamics simulations can then be used to predict the binding pose of the linked compound and estimate its binding free energy.[14]

• Vector Analysis: The ideal vectors for linking the two fragments can be determined from their crystal structures. Pyridine linkers with substitution patterns that match these vectors can then be prioritized.

Biophysical Characterization of Linked Compounds

After the synthesis of a focused library of linked compounds, their binding affinity and thermodynamic profile must be determined using biophysical techniques.

• Isothermal Titration Calorimetry (ITC): ITC provides a complete thermodynamic profile of the binding event, including the dissociation constant (Kd), enthalpy (ΔH), and entropy (ΔS). This data is invaluable for understanding the driving forces behind the binding of the linked compound.

• Surface Plasmon Resonance (SPR): SPR is a sensitive technique for measuring the kinetics of binding, providing both the on-rate (ka) and off-rate (kd) of the interaction.

• X-ray Crystallography: Obtaining a crystal structure of the linked compound in complex with the target protein is the ultimate validation of the linker design. It provides direct visualization of the binding mode and confirms that the fragments are positioned as intended.

Protocol: Assessing Fragment Linking with Isothermal Titration Calorimetry (ITC)

• Sample Preparation:

  • Prepare a solution of the target protein in a suitable buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4) at a concentration of 10-20 µM.

  • Prepare a solution of the pyridine-linked compound in the same buffer at a concentration 10-20 times that of the protein.

  • Ensure that the buffer composition is identical for both the protein and the ligand to minimize heats of dilution.

• ITC Experiment Setup:

  • Load the protein solution into the sample cell of the ITC instrument.

  • Load the ligand solution into the injection syringe.

  • Set the experimental parameters: cell temperature (typically 25 °C), stirring speed (e.g., 750 rpm), and injection parameters (e.g., 19 injections of 2 µL each).

• Data Acquisition and Analysis:

  • Perform a control experiment by titrating the ligand into buffer alone to determine the heat of dilution.

  • Run the main experiment by titrating the ligand into the protein solution.

  • Subtract the heat of dilution from the experimental data.

  • Fit the integrated heats of injection to a suitable binding model (e.g., a one-site binding model) to determine the Kd, ΔH, and stoichiometry (n).

Data Interpretation

Parameter	Interpretation	Favorable Outcome
Kd (Dissociation Constant)	Binding affinity	Low nM to µM range
ΔH (Enthalpy Change)	Contribution of H-bonds and van der Waals interactions	Large negative value
-TΔS (Entropic Contribution)	Contribution from hydrophobic effects and conformational changes	Negative or small positive value
n (Stoichiometry)	Number of ligand molecules binding to one protein molecule	Close to 1

Case Study: Hypothetical Design of a Pyridine-Linked Kinase Inhibitor

To illustrate the principles outlined in this guide, let us consider a hypothetical scenario in which two fragments have been identified that bind to the ATP-binding site of a protein kinase.

• Fragment A: A 4-aminopyrazole that forms a key hydrogen bond with the hinge region of the kinase.

• Fragment B: A 3-methoxyphenyl group that occupies a nearby hydrophobic pocket.

Linker Design Strategy: A 2,5-disubstituted pyridine linker is chosen to connect the two fragments.

• The pyridine nitrogen is positioned to potentially form an additional hydrogen bond with a solvent-exposed residue.

• The 2-position of the pyridine is connected to the pyrazole fragment to maintain the crucial hinge-binding interaction.

• The 5-position is linked to the methoxyphenyl fragment to position it correctly in the hydrophobic pocket.

Synthetic Approach: The linker is synthesized via a sequential Suzuki coupling strategy, starting from 2-bromo-5-iodopyridine.

Expected Outcome: The resulting linked compound is expected to exhibit significantly enhanced potency compared to the individual fragments due to the additivity of the binding energies and the favorable properties imparted by the pyridine linker.

Visualizing the Fragment Linking Strategy

Caption: A schematic of a pyridine-based fragment linking strategy.

Conclusion and Future Perspectives

The pyridine nucleus is more than just a common scaffold in medicinal chemistry; it is a versatile and powerful tool for the strategic design of linkers in fragment-based drug discovery.[6][7] Its unique combination of physicochemical and structural properties allows for the creation of linked compounds with enhanced potency, selectivity, and drug-like characteristics. The continued development of novel synthetic methodologies for the selective functionalization of the pyridine ring will further expand the repertoire of pyridine-based linkers available to the medicinal chemist.[15][16] As our understanding of the subtleties of protein-ligand interactions continues to grow, the rational design of linkers that actively and favorably participate in these interactions will become an increasingly important aspect of successful drug discovery campaigns. The pyridine ring, with its inherent versatility, is poised to remain at the forefront of these endeavors.

References

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• PubMed. (2013, February 15). Linkers in the structural biology of protein-protein interactions. Retrieved from [Link]

• Approaches to Fragment-Based Drug Design. (n.d.). Retrieved from [Link]

• Decomposition of Small Molecules for Fragment-Based Drug Design. (2023, May 24). Retrieved from [Link]

• PubMed. (2017, July 19). A Bifunctional Reagent Designed for the Mild, Nucleophilic Functionalization of Pyridines. Retrieved from [Link]

• PMC. (n.d.). Pyridine: the scaffolds with significant clinical diversity. Retrieved from [Link]

• ResearchGate. (2025, August 7). Linkers in fragment-based drug design: an overview of the literature. Retrieved from [Link]

• YouTube. (2023, November 28). structural changes & SAR for lead optimization. Retrieved from [Link]

• ResearchGate. (n.d.). The suggested SAR for the studied pyrimidine and pyridine derivatives. Retrieved from [Link]

• NIH. (n.d.). Design, Synthesis, and Validation of a Branched Flexible Linker for Bioactive Peptides. Retrieved from [Link]

• PubMed. (2020, December 1). Design, synthesis, and structure activity relationship (SAR) studies of novel imidazo[1,2-a] pyridine derivatives as Nek2 inhibitors. Retrieved from [Link]

• PubMed. (2023, July 19). Linkers in fragment-based drug design: an overview of the literature. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthesis and vectorial functionalisation of pyrazolo[3,4-c]pyridines. Retrieved from [Link]

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• ResearchGate. (2025, August 6). Design and Synthesis of 2-Pyridone Based Flexible Dimers and Their Conformational Study through X-ray Diffraction and Density Functional Theory: Perspective of Cyclooxygenase-2 Inhibition. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes: Optimizing Suzuki Coupling Conditions for 4-Chloropyridine Derivatives

Introduction: The Strategic Importance of 4-Arylpyridines

The 4-arylpyridine scaffold is a privileged motif in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, agrochemicals, and functional organic materials. The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and versatile methods for forging the critical C(sp²)–C(sp²) bond between a pyridine ring and an aryl group.[1] This is due to its remarkable functional group tolerance, use of generally stable and low-toxicity boronic acid reagents, and operational simplicity.[2]

However, the use of inexpensive and abundant aryl chlorides, particularly heteroaryl chlorides like 4-chloropyridine, presents distinct challenges. The inherent inertness of the C-Cl bond towards oxidative addition and potential catalyst inhibition by the pyridine nitrogen necessitates carefully optimized reaction conditions.[3][4] This guide provides a detailed exploration of the critical parameters governing the successful Suzuki coupling of 4-chloropyridine derivatives, offering field-proven insights and detailed protocols for researchers, scientists, and drug development professionals.

Mechanistic Pillars: Understanding the "Why" Behind the Conditions

A successful Suzuki coupling hinges on the smooth operation of a palladium-based catalytic cycle. Understanding this cycle is paramount to rational troubleshooting and optimization. The generally accepted mechanism involves three key steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

• Oxidative Addition: This is the rate-limiting step for aryl chlorides.[6] The active Pd(0) catalyst inserts into the carbon-chlorine bond of the 4-chloropyridine. The electron-deficient nature of the pyridine ring can facilitate this step compared to electron-rich aryl chlorides.[5] However, the C-Cl bond is significantly stronger than C-Br or C-I bonds, demanding a highly active, electron-rich catalyst.

• Transmetalation: The aryl group from the boronic acid is transferred to the palladium(II) complex. This process requires activation of the boronic acid by a base to form a more nucleophilic boronate species.[7] The choice of base and solvent is critical for this step's efficiency.

• Reductive Elimination: The two organic groups on the palladium center couple and are expelled, forming the desired 4-arylpyridine product and regenerating the active Pd(0) catalyst.[8] Bulky ligands on the palladium center often accelerate this final step.

Core Directive 1: The Catalyst System is Paramount

For challenging substrates like 4-chloropyridine, the choice of palladium source and, most importantly, the ligand, dictates the success or failure of the reaction.

Palladium Source

• Pd(II) Precatalysts (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂): These are often air-stable and convenient to handle but require in-situ reduction to the active Pd(0) species. This reduction can sometimes be inefficient, leading to sluggish reactions.

• Pd(0) Sources (e.g., Pd(PPh₃)₄, Pd₂(dba)₃): These complexes are already in the correct oxidation state but can be more sensitive to air and may degrade upon storage.[9]

• Modern Precatalysts (e.g., Buchwald, PEPPSI): These are designed for stability and reliable generation of the active catalyst, often providing higher activity and reproducibility.

Ligand Selection: The Key to Unlocking Reactivity

The slow oxidative addition of the C-Cl bond requires ligands that create a highly electron-rich and sterically accessible palladium center.

• Triphenylphosphine (PPh₃): While a classic ligand, PPh₃ is often insufficient for activating aryl chlorides, leading to low or no yield.[10] It may only be effective for activated 4-chloropyridines or under harsh conditions.[11]

• Bulky, Electron-Rich Phosphines: This class of ligands is essential for efficient coupling of heteroaryl chlorides.[12] The electron-donating character increases the electron density on the palladium, promoting oxidative addition, while the steric bulk facilitates reductive elimination.[6][10] Leading examples include:

  • Buchwald Dialkylbiaryl Phosphines: Ligands like SPhos, RuPhos, and DavePhos have become the gold standard for challenging couplings, enabling reactions at lower temperatures and catalyst loadings.[13]

  • Trialkylphosphines: Ligands such as P(t-Bu)₃ and PCy₃ are highly effective but are also pyrophoric and require careful handling.

• N-Heterocyclic Carbenes (NHCs): NHCs are strong σ-donors that form very stable bonds with palladium.[8] Ligands like IPr and SIPr have proven highly effective for Suzuki couplings of aryl chlorides, including sterically hindered substrates.[14]

Core Directive 2: Optimizing Base and Solvent

The base and solvent are not mere accessories; they are critical components that modulate the entire catalytic cycle. Their interplay determines reagent solubility, base strength, and catalyst stability.[15][16]

The Role of the Base

The primary role of the base is to facilitate transmetalation by converting the boronic acid to a more reactive boronate complex.[17]

• Inorganic Carbonates (K₂CO₃, Na₂CO₃, Cs₂CO₃): Commonly used, with cesium carbonate being the most active due to its high solubility and the "cesium effect." K₂CO₃ is a cost-effective and often effective choice.[18]

• Phosphates (K₃PO₄): A strong, non-nucleophilic base that is particularly effective for challenging couplings, especially with heteroaryl substrates.[19] It is often the base of choice for activating less reactive boronic acids.

• Hydroxides (NaOH, KOH): Strong bases that can be very effective but may promote side reactions, such as ester hydrolysis, if sensitive functional groups are present.[15]

The Influence of the Solvent

The solvent must solubilize the organic substrates, the catalyst, and, to some extent, the base or the activated boronate species.

• Aprotic Ethers (1,4-Dioxane, THF): Excellent choices that solubilize most reagents well. They are often used with an aqueous solution of the base.[18]

• Aromatic Hydrocarbons (Toluene, Xylene): Good for higher temperature reactions and are completely immiscible with water, which can be advantageous for biphasic systems.

• Polar Aprotic Solvents (DMF, DMAc): High boiling points and excellent solvating properties, but can sometimes coordinate to the palladium center and may be difficult to remove.

• Aqueous Mixtures (e.g., Dioxane/H₂O, Toluene/H₂O): Using water as a co-solvent is common as it effectively dissolves inorganic bases.[16] The water/organic solvent ratio can be a key parameter to optimize.

Data-Driven Condition Selection

The following table summarizes successful conditions reported in the literature for Suzuki couplings of chloropyridine derivatives, providing a starting point for optimization.

4-Chloropyridine Derivative	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C) & Time	Yield (%)	Reference
4-Chloropyridine	Phenylboronic acid	Pd(0)/C (5)	2-(Dicyclohexylphosphino)biphenyl (9)	K₃PO₄ (1.5)	Dioxane	100 °C, 24h	88	[10]
3-Amino-4-chloropyridine	2-Methylphenylboronic acid	Pd(Amphos)₂Cl₂ (1)	-	K₂CO₃ (1.5)	Toluene/H₂O	90 °C, 5h	79	[20]
4-Chloro-2-aminopyridine	Phenylboronic acid	Pd₂(dba)₃ (1.5)	SPhos (3.6)	K₃PO₄ (2.0)	Toluene	80 °C, 18h	98	[13]
4-Chloropyridine HCl	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	Na₂CO₃ (3.0)	DME/H₂O	Reflux, 16h	63	[11]
2,4-Dichloropyridine	Phenylboronic acid	(IPr)Pd(allyl)Cl (2)	-	K₃PO₄ (1.5)	Dioxane	RT, 24h	81 (C4-selective)	[21]

Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Palladium catalysts and phosphine ligands can be toxic and/or air-sensitive. Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Inert atmosphere techniques are crucial for reproducibility and high yields.

Protocol 1: General Procedure using a Buchwald Ligand System

This protocol is a robust starting point for a wide range of 4-chloropyridine derivatives and arylboronic acids, employing a highly active dialkylbiaryl phosphine ligand.

Materials:

• 4-Chloropyridine derivative (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2-1.5 mmol, 1.2-1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.015 mmol, 1.5 mol% Pd)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.036 mmol, 3.6 mol%)

• Potassium Phosphate (K₃PO₄), finely ground (2.0 mmol, 2.0 equiv)

• Anhydrous Toluene or 1,4-Dioxane (5 mL)

Procedure:

• To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add the 4-chloropyridine derivative (1.0 mmol), arylboronic acid (1.2 mmol), and K₃PO₄ (2.0 mmol).

• In a separate small vial, weigh the Pd₂(dba)₃ (0.015 mmol) and SPhos (0.036 mmol).

• Seal the Schlenk flask with a septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an inert atmosphere.[9]

• Add the catalyst and ligand solids to the reaction flask under a positive flow of inert gas.

• Add the anhydrous solvent (5 mL) via syringe.

• Place the flask in a preheated oil bath at 80-100 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 4-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL).

• Separate the layers. Wash the organic layer with brine (15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the pure 4-arylpyridine product.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive Catalyst: Pd(0) or ligand oxidized by air; poor quality Pd source.[9]	Ensure rigorous inert atmosphere technique (use a glovebox if possible). Use fresh, high-purity catalyst and ligand. Consider a more robust precatalyst.[3]
Inefficient Oxidative Addition: Ligand is not electron-rich/bulky enough.	Switch to a more active ligand system (e.g., PPh₃ → SPhos or IPr). Increase reaction temperature cautiously.[19]
Poor Base/Solvent Choice: Base is not strong enough or is insoluble in the solvent.	Screen different bases (K₂CO₃ → K₃PO₄). Ensure the base is finely powdered. Try a different solvent system (e.g., Toluene → Dioxane/H₂O).[4]
Significant Side Products	Protodeboronation (Ar-B(OH)₂ → Ar-H): Boronic acid degradation.	Use a less aqueous or completely anhydrous system if possible. Use K₃PO₄, which is often less detrimental. Use a slight excess (1.2-1.5 equiv.) of the boronic acid.[3]
Homocoupling (Ar-B(OH)₂ → Ar-Ar): Caused by oxygen.	Improve degassing procedure (freeze-pump-thaw cycles are more effective than sparging for some solvents).[9]
Dehalogenation (Ar-Cl → Ar-H): Reduction of starting material.	Can be caused by certain bases or impurities. Screen alternative bases and ensure high purity of all reagents.

References

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• BenchChem. (2025). Impact of base and solvent choice on 2-Chloropyridine-3-boronic acid reactions. BenchChem Technical Support.

• Guram, A. S., et al. (2007). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry, 72(14), 5104–5112. [Link]

• Kelly, C. B., et al. (2020). 2-Phosphinoimidazole Ligands: N–H NHC or P–N Coordination Complexes in Palladium-Catalyzed Suzuki-Miyaura Reactions of Aryl Chlorides. Organometallics, 39(1), 135-143. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Sayama, S. (2003). Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines. The Journal of Organic Chemistry, 68(25), 9877–9880. [Link]

• Buchwald, S. L., et al. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473. [Link]

• Neufeldt, S. R., & Sanford, M. S. (2019). N-Heterocyclic Carbene Ligand-Controlled Chemodivergent Suzuki–Miyaura Cross Coupling. The Journal of Organic Chemistry, 84(18), 12007–12015. [Link]

• Ben Halima, T., et al. (2025). Recent Advances in Borylation and Suzuki-Type Cross-Coupling—One-Pot Miyaura-Type C–X and C–H Borylation–Suzuki Coupling Sequence. Molecules, 30(15), 1-35. [Link]

• BenchChem. (2025). Effect of base and solvent on 6-Chloropyridin-3-amine reactivity. BenchChem Technical Support.
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• Jung, J. Y., et al. (2010). Highly Active Heterogeneous Palladium Catalyst for the Suzuki Reaction of Heteroaryl Chlorides. INIS-IAEA.

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• 13. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Palladium catalyzed Suzuki-Miyaura coupling with aryl chlorides using a bulky phenanthryl N-heterocyclic carbene ligand [organic-chemistry.org]
• 15. researchgate.net [researchgate.net]
• 16. arodes.hes-so.ch [arodes.hes-so.ch]
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• 21. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols for (4-Chloro-5-methylpyridin-2-yl)methanamine as a PROTAC Linker

Abstract

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality, capable of hijacking the cell's ubiquitin-proteasome system to induce the degradation of disease-causing proteins.[1] The success of a PROTAC is not solely dependent on its ligands for the target protein and the E3 ligase; the chemical linker connecting these two moieties plays a pivotal, and often decisive, role.[2] The linker's length, rigidity, and chemical composition dictate the geometry and stability of the crucial ternary complex, thereby influencing degradation efficiency, selectivity, and pharmacokinetic properties.[3][4] This document provides a detailed guide for researchers on the application of (4-Chloro-5-methylpyridin-2-yl)methanamine, a semi-rigid aromatic linker, in the design and synthesis of novel PROTACs. We will explore the rationale behind using a pyridinyl-based linker, provide detailed synthetic protocols for its incorporation, and outline methods for the characterization and evaluation of the resulting PROTAC molecules.

Introduction: The Central Role of the PROTAC Linker

A PROTAC molecule is a heterobifunctional entity composed of a ligand for a protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker that tethers them together.[5] Upon entering a cell, the PROTAC orchestrates the formation of a ternary complex (POI-PROTAC-E3 ligase), which brings the POI into close proximity with the E3 ligase.[6] This proximity facilitates the transfer of ubiquitin to the POI, marking it for degradation by the 26S proteasome.[7] The PROTAC is then released to repeat the cycle, allowing it to act catalytically at sub-stoichiometric concentrations.[8]

While early PROTAC designs often utilized flexible alkyl and polyethylene glycol (PEG) chains, the field is increasingly recognizing the advantages of more structured, rigid linkers.[5][9] The linker is not a passive spacer; it is an active contributor to the PROTAC's biological activity. A well-designed linker can:

• Stabilize the Ternary Complex: By pre-organizing the binding ligands, a rigid linker can reduce the entropic penalty of complex formation, leading to enhanced stability and positive cooperativity.[3]

• Improve Selectivity: The conformational constraints imposed by a rigid linker can disfavor the formation of off-target ternary complexes.[8]

• Enhance Physicochemical Properties: Aromatic linkers can influence solubility, cell permeability, and metabolic stability, which are critical for drug development.[10]

The general mechanism of PROTAC action is illustrated below.

Caption: General mechanism of PROTAC-mediated protein degradation.

Profile of (4-Chloro-5-methylpyridin-2-yl)methanamine as a Linker

(4-Chloro-5-methylpyridin-2-yl)methanamine is a functionalized pyridine derivative that offers distinct structural features for PROTAC design. Its potential utility stems from the combination of a semi-rigid aromatic core and a reactive primary amine for conjugation.

Structure:

Key Structural Features and Their Implications

• Pyridinyl Core (Semi-Rigid Aromatic System): The central pyridine ring introduces conformational rigidity, which can be advantageous for pre-organizing the PROTAC into a productive conformation for ternary complex formation.[3] Unlike highly flexible alkyl chains, this rigidity can enhance selectivity by creating more defined structural requirements for binding.[8]

• Methanamine Group (-CH₂NH₂): The primary amine on the methylene bridge serves as a versatile and synthetically tractable attachment point. It is readily coupled with carboxylic acids (present on many warheads or E3 ligands) via standard amide bond formation, one of the most robust reactions in medicinal chemistry.

• Chloro and Methyl Substituents: These substituents on the pyridine ring modulate the linker's electronic and steric properties. They increase the lipophilicity of the linker compared to an unsubstituted pyridine, which can influence cell permeability and interactions within the ternary complex.[10]

• Defined Exit Vectors: The geometry of the pyridine ring provides well-defined attachment points (exit vectors). The relative orientation of the methanamine group (position 2) to the chloro (position 4) and methyl (position 5) groups creates a specific spatial arrangement that must be considered during rational design.

Comparison with Common Linker Classes

The table below summarizes the predicted properties of this pyridinyl linker in comparison to commonly used flexible linkers.

Property	Alkyl Chains	PEG Chains	(4-Chloro-5-methylpyridin-2-yl)methanamine
Flexibility	High	High	Low (Semi-Rigid)
Solubility	Low (Hydrophobic)	High (Hydrophilic)	Moderate (Aromatic core is lipophilic, but N can H-bond)
Synthetic Tractability	High	High	High (Primary amine is easy to conjugate)
Metabolic Stability	Susceptible to oxidation	Generally stable, can be cleaved	Potentially more stable due to aromatic core
Conformational Control	Low	Low	High
Potential Advantage	Easy to synthesize and screen various lengths.[5]	Improves solubility of hydrophobic PROTACs.[11]	May improve selectivity and ternary complex stability.[3][8]
Potential Disadvantage	High rotatable bonds can be poor for PK.[8]	Can sometimes reduce cell permeability.[11]	May be difficult to achieve a productive ternary complex geometry.[8]

Rationale-Driven Application and Experimental Design

The decision to use (4-Chloro-5-methylpyridin-2-yl)methanamine should be driven by specific experimental goals. This linker is an excellent candidate when:

• Exploring Chemical Space: Moving beyond standard flexible linkers to discover novel structure-activity relationships (SAR).

• Improving Selectivity: When a PROTAC with a flexible linker shows degradation of off-target proteins, introducing a rigid linker can impose conformational constraints that may rescue selectivity.

• Enhancing In Vivo Properties: If a PROTAC suffers from poor metabolic stability, the aromatic core of the pyridinyl linker may offer improved resistance to metabolism compared to simple alkyl chains.[10]

The logical workflow for designing, synthesizing, and evaluating a PROTAC using this linker is outlined below.

Caption: Experimental workflow for PROTAC development using the specified linker.

Detailed Protocols

Disclaimer: These protocols are intended as a guide. Optimal reaction conditions (e.g., temperature, time, equivalents of reagents) may vary depending on the specific substrates and should be optimized accordingly. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis via Amide Bond Formation

This protocol describes the conjugation of (4-Chloro-5-methylpyridin-2-yl)methanamine to a POI ligand (warhead) containing a carboxylic acid functional group. The same procedure can be adapted to connect the linker to an E3 ligase ligand.

Materials:

• POI Ligand with a carboxylic acid (Warhead-COOH)

• (4-Chloro-5-methylpyridin-2-yl)methanamine (Linker-NH₂)

• HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide)

• Anhydrous DCM (Dichloromethane)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Reverse-phase preparatory HPLC system

• Round bottom flasks, magnetic stir bars, syringes, nitrogen line

Procedure:

• Reactant Preparation:

  • In a dry round bottom flask under a nitrogen atmosphere, dissolve the Warhead-COOH (1.0 eq) in anhydrous DMF.

  • Add HATU (1.2 eq) to the solution.

  • Add DIPEA (3.0 eq) to the solution and stir for 15 minutes at room temperature. This pre-activates the carboxylic acid.

• Coupling Reaction:

  • In a separate vial, dissolve (4-Chloro-5-methylpyridin-2-yl)methanamine (1.1 eq) in a minimal amount of anhydrous DMF.

  • Add the linker solution dropwise to the activated Warhead-COOH mixture.

  • Stir the reaction mixture at room temperature for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS until the starting material is consumed.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate or DCM.

  • Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x). This removes unreacted acid, HATU byproducts, and excess base.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product (Warhead-Linker-NH₂).

• Purification:

  • Purify the crude product using flash column chromatography or, for higher purity, reverse-phase preparatory HPLC. A typical gradient might be 10-95% acetonitrile in water with 0.1% TFA or formic acid.

  • Collect the fractions containing the desired product and lyophilize to yield the pure Warhead-Linker conjugate.

This entire process would then be repeated, using the free amine of a pre-formed E3-ligase-linker conjugate and a warhead with a carboxylic acid, to generate the final PROTAC.

Protocol 2: Characterization and Quality Control

It is critical to confirm the identity and purity of the final PROTAC molecule before biological testing.

1. Identity Confirmation (LC-MS):

• System: A standard analytical LC-MS system with a C18 column.

• Method: Run a sample of the purified PROTAC.

• Expected Result: A major peak in the chromatogram with the correct mass-to-charge ratio ([M+H]⁺) for the synthesized PROTAC.

2. Structural Confirmation (¹H and ¹³C NMR):

• System: A 400 MHz or higher NMR spectrometer.

• Method: Dissolve ~1-5 mg of the final product in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

• Expected Result: The spectra should be clean and all peaks should be assignable to the protons and carbons of the final PROTAC structure, confirming the successful conjugation and integrity of the warhead, linker, and E3 ligand moieties.

3. Purity Analysis (Analytical HPLC):

• System: An analytical HPLC with a UV detector (e.g., monitoring at 254 nm and 280 nm).

• Method: Use a standard gradient (e.g., 5-95% acetonitrile in water over 15 minutes) on a C18 column.

• Expected Result: The final product should show a purity of ≥95% for use in cellular assays.

Conclusion and Future Directions

(4-Chloro-5-methylpyridin-2-yl)methanamine represents a valuable building block for PROTAC development, offering a semi-rigid scaffold to explore beyond the conventional flexible linkers. Its defined structure provides a platform for rational design, potentially leading to PROTACs with improved selectivity and pharmacokinetic profiles. The protocols outlined here provide a robust framework for the synthesis and characterization of PROTACs incorporating this linker. Future work should focus on systematically evaluating a library of PROTACs with this linker against various targets and E3 ligases to fully elucidate its impact on ternary complex formation and degradation efficacy. Such studies will be instrumental in building a deeper understanding of the structure-activity relationships that govern PROTAC performance, ultimately accelerating the development of this powerful therapeutic modality.

References

• AxisPharm. (2024). From Design to Degradation: The Essential Role of Linkers in PROTACs. AxisPharm. [Link]

• CD ComputaBio. (n.d.). PROTAC Linker Design and Optimization. CD ComputaBio. [Link]

• Troup, R. I., et al. (2020). Current strategies for the design of PROTAC linkers: a critical review. MedChemComm. [Link]

• ResearchGate. (2020). Current strategies for the design of PROTAC linkers: a critical review. ResearchGate. [Link]

• Drummond, L. A., et al. (2020). Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta. bioRxiv. [Link]

• Signal Transduction and Targeted Therapy. (2023). Characteristic roadmap of linker governs the rational design of PROTACs. Nature. [Link]

• Wiley Online Library. (n.d.). Targeted Protein Degradation: Design Considerations for PROTAC Development. Wiley. [Link]

• Google Patents. (n.d.). CN113474332A - Method for the synthesis of 4-amino-5-methyl-1H-pyridin-2 (1H).

• Frontiers. (2021). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers. [Link]

• ACS Publications. (2023). Linker Methylation as a Strategy to Enhance PROTAC Oral Bioavailability: Insights from Molecular Properties and Conformational Analysis. ACS Publications. [Link]

• eLife. (2025). Targeted protein degradation by KLHDC2 ligands identified by high-throughput screening. eLife. [Link]

• ChemRxiv. (n.d.). Design, synthesis, and biological characterization of proteolysis targeting chimera (PROTACs) for the Ataxia telangiectasia and Rad3-related protein kinase (ATR). ChemRxiv. [Link]

• International Journal of Current Research and Review. (2021). PROTACs for Targeted Protein Degradation: Mechanisms, Design, and Controllable Delivery Strategies. IJCRR. [Link]

• Semantic Scholar. (2022). Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design. Semantic Scholar. [Link]

• Molecules. (2023). PROTACs: Emerging Targeted Protein Degradation Approaches for Advanced Druggable Strategies. MDPI. [Link]

• BenchSci. (2025). Targeted Protein Degradation with PROTACs and Molecular Glues. BenchSci. [Link]

• ResearchGate. (2020). PROTACs with linkers optimised to improve physical properties.... ResearchGate. [Link]

• Google Patents. (n.d.). WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h).
• Google Patents. (n.d.). Preparation of 2-chloro-5-methylpyridine.

• Rasayan Journal of Chemistry. (n.d.). SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Rasayan Journal. [Link]

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• 4. PROTAC Linker Design and Optimization - CD ComputaBio [computabio.com]
• 5. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Application Note: Scalable Synthesis of 4-Chloro-5-methylpyridin-2-yl-methylamine Hydrochloride

Abstract & Strategic Overview

The preparation of 4-chloro-5-methylpyridin-2-yl-methylamine hydrochloride represents a significant challenge in regioselective pyridine functionalization. The core difficulty lies in installing three distinct functionalities (2-aminomethyl, 4-chloro, 5-methyl) on the pyridine ring without causing over-reduction (dechlorination) or regio-isomeric scrambling.

This protocol details a robust, linearly scalable route starting from the commercially available 2-chloro-5-methylpyridine . The strategy utilizes N-oxide activation to direct electrophilic substitution to the C-4 position, followed by a chemoselective Rosenmund-von Braun cyanation and a controlled borane-mediated reduction. This pathway is selected for its high regiocontrol, avoiding the isomeric mixtures often seen in direct radical chlorination of picolines.

Key Synthetic Challenges & Solutions

Challenge	Technical Solution
Regioselectivity (C-4 vs C-6)	Use of N-oxide activation and steric control of the 5-methyl group to force nitration/chlorination to C-4.
Chemoselectivity (Cl vs CN)	Use of CuCN for selective SNAr displacement of the activated C-2 chlorine over the deactivated C-4 chlorine.
Reduction Fidelity	Use of Borane-Dimethyl Sulfide (BH3·DMS) to reduce the nitrile to the amine without hydrodehalogenating the C-4 chloride (a common risk with Pd/H2).

Retrosynthetic Analysis

The retrosynthetic logic deconstructs the target into a stable nitrile precursor, which is accessed via a di-halo intermediate derived from the parent picoline.

Figure 1: Retrosynthetic disconnection showing the "Nitration-Chlorination-Cyanation" pathway.

Detailed Experimental Protocols

Step 1: N-Oxidation and Regioselective Nitration

Objective: Activate the pyridine ring and install a nitrogen handle at the C-4 position.

Reaction Scheme: 2-Chloro-5-methylpyridine → 2-Chloro-5-methylpyridine N-oxide → 2-Chloro-5-methyl-4-nitropyridine N-oxide

Protocol:

• Oxidation: Dissolve 2-chloro-5-methylpyridine (1.0 equiv) in dichloromethane (DCM). Add m-chloroperbenzoic acid (mCPBA, 1.2 equiv) portion-wise at 0°C. Stir at room temperature (RT) for 16 h. Wash with 10% Na₂CO₃ to remove benzoic acid by-product. Dry (Na₂SO₄) and concentrate to yield the N-oxide.

• Nitration: Suspend the N-oxide (1.0 equiv) in conc. H₂SO₄ (5 vol). Cool to 0°C. Add fuming HNO₃ (1.5 equiv) dropwise, maintaining internal temp <10°C.

• Heating: Warm the mixture to 100°C for 2–4 hours. Critical: The 5-methyl group directs the nitro group to the ortho position (C-4), while the N-oxide activates the ring for nucleophilic attack in the next step.

• Workup: Pour onto crushed ice. Neutralize with solid Na₂CO₃ to pH 3–4. Extract with ethyl acetate (EtOAc).[1][2][3] The product, 2-chloro-5-methyl-4-nitropyridine N-oxide , precipitates as a yellow solid or is isolated by evaporation.

Mechanism Note: The N-oxide oxygen donates electron density, making the ring susceptible to electrophilic aromatic substitution (nitration) at C-4, which is para to the N-oxide and ortho to the methyl group.

Step 2: Deoxygenative Chlorination (Synthesis of 2,4-Dichloro-5-methylpyridine)

Objective: Convert the 4-nitro group to a chlorine atom while simultaneously removing the N-oxide oxygen.

Protocol:

• Setup: Charge a reactor with 2-chloro-5-methyl-4-nitropyridine N-oxide (1.0 equiv) and POCl₃ (5.0 equiv).

• Reaction: Heat to reflux (105°C) for 4–6 hours.

  • Chemistry: The N-oxide oxygen attacks POCl₃, activating the C-2/C-4 positions. Chloride ions then displace the nitro group (which is a good leaving group in this activated system) and the activated N-O species.

• Quench: Cool to RT. Pour the mixture slowly into stirred ice water (Exothermic!). Neutralize with NaOH to pH 7.

• Isolation: Extract with DCM. Wash with brine.[1][4] Dry and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc) to yield 2,4-dichloro-5-methylpyridine .

Step 3: Regioselective Cyanation (Rosenmund-von Braun)

Objective: Selectively displace the C-2 chlorine with cyanide.

Rationale: The chlorine at C-2 is activated by the adjacent ring nitrogen (α-position), making it significantly more reactive toward nucleophilic aromatic substitution (SNAr) than the chlorine at C-4 (γ-position), which is sterically hindered by the 5-methyl group and less electronically activated.

Protocol:

• Reagents: Mix 2,4-dichloro-5-methylpyridine (1.0 equiv) and CuCN (1.1 equiv) in anhydrous DMF (10 vol).

• Conditions: Heat to 140–150°C under N₂ for 12–18 hours.

• Monitoring: Monitor by HPLC/TLC. Stop when the starting material is consumed. Prolonged heating may lead to bis-cyanation.

• Workup: Cool to RT. Dilute with EtOAc and water.[1] Add ethylenediamine or NH₄OH to complex the copper salts (turns blue). Filter through Celite. Separate layers.

• Purification: The organic layer is washed with LiCl solution (to remove DMF), dried, and concentrated. Recrystallize or chromatograph to obtain 4-chloro-5-methylpyridine-2-carbonitrile .

Step 4: Chemoselective Reduction and Salt Formation

Objective: Reduce the nitrile to the primary amine without dechlorinating the C-4 position.

Protocol:

• Reduction: Dissolve 4-chloro-5-methylpyridine-2-carbonitrile (1.0 equiv) in anhydrous THF under Argon.

• Addition: Add Borane-Dimethyl Sulfide complex (BH₃·DMS, 2.0 M in THF, 2.5 equiv) dropwise at 0°C.

  • Note: BH₃ is preferred over LiAlH₄ or H₂/Pd because it is highly chemoselective for nitriles over aryl chlorides.

• Reflux: Heat to mild reflux (65°C) for 2–4 hours.

• Quench: Cool to 0°C. Carefully add Methanol (excess) to destroy excess borane.

• Hydrolysis: Add 6M HCl (aq) and reflux for 1 hour to break the boron-amine complex.

• Free Base Isolation: Basify with NaOH to pH >12. Extract with DCM.[1][5] Dry (Na₂SO₄) and concentrate to give the crude free amine.

• Salt Formation: Dissolve the free amine in diethyl ether or Ethanol. Add 4M HCl in Dioxane (1.2 equiv) dropwise at 0°C. The white precipitate is 4-chloro-5-methylpyridin-2-yl-methylamine hydrochloride .

• Filtration: Collect the solid by filtration, wash with cold ether, and dry under vacuum.

Analytical Data & Quality Control

Parameter	Specification	Method
Appearance	White to off-white crystalline solid	Visual
Purity	>98.0%	HPLC (C18, ACN/Water/TFA)
¹H NMR (D₂O)	δ 8.45 (s, 1H, H-6), 7.60 (s, 1H, H-3), 4.35 (s, 2H, CH₂), 2.38 (s, 3H, CH₃)	400 MHz NMR
MS (ESI)	[M+H]⁺ = 157.0 (Free base mass)	LC-MS
Chloride Content	1.0 ± 0.1 eq (ionic Cl)	Argentometric Titration

NMR Interpretation:

• H-6 (δ 8.45): Deshielded singlet due to proximity to Nitrogen.

• H-3 (δ 7.60): Singlet. The lack of coupling confirms the 2,4,5-substitution pattern (no adjacent protons).

• CH₂ (δ 4.35): Singlet for the aminomethyl group.

Critical Process Parameters (CPP) & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield in Step 1 (Nitration)	Temperature too high (>100°C) causing decomposition.	Maintain strict temp control. Ensure N-oxide is pure before nitration.
Mixture of isomers in Step 3	Over-reaction (Bis-cyanation) or wrong temperature.	Stop reaction immediately upon consumption of SM. Do not exceed 150°C.
Dechlorination in Step 4	Use of wrong reducing agent (e.g., Pd/C).	Strictly use Borane (BH₃) or CoCl₂/NaBH₄. Avoid catalytic hydrogenation.
Boron contamination	Incomplete hydrolysis of amine-borane complex.	Ensure the acid reflux step (Step 4.5) is vigorous and sufficiently long.

Safety & Handling

• POCl₃: Highly corrosive and reacts violently with water. Quench with extreme caution.

• Cyanides (CuCN): Fatal if swallowed or inhaled. Use a dedicated hood. Treat waste with bleach (hypochlorite) to oxidize cyanide before disposal.

• Borane-DMS: Pyrophoric and generates flammable gas. Handle under inert atmosphere. Stench (sulfide) requires good ventilation.

References

• Nitration of 2-chloro-5-methylpyridine N-oxide

  • Title: Synthesis of 2-chloro-5-methyl-4-nitropyridine N-oxide.[6][7][8][9]

  • Source: BenchChem / ChemicalBook Protocols.

  • URL:

• Cyanation of Chloropyridines (Rosenmund-von Braun)

  • Title: 2-Cyano-6-methylpyridine Synthesis (General Method).[10]

  • Source: Organic Syntheses, Coll. Vol. 5, p.303.

  • URL:

• Selective Reduction of Nitriles with Borane

  • Title: Borane Reductions (using BH3.THF or BH3.Me2S).[1][11]

  • Source: Organic Chemistry Portal / Organic Syntheses.

  • URL:

• General Pyridine Functionalization

  • Title: Preparation of 2-chloro-5-methylpyridine derivatives.[4][5][6][7][8][9][12][13]

  • Source: European P

  • URL:

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Application Notes and Protocols for the Selective Functionalization of 4-Chloropyridines

Introduction: The Central Role of the Pyridine Scaffold

The pyridine ring is a privileged scaffold in modern medicinal chemistry and materials science.[1] As one of the most common nitrogen heterocycles found in FDA-approved drugs, its presence is critical for modulating biological activity, tuning physicochemical properties like solubility, and establishing key binding interactions with protein targets.[1][2] 4-Chloropyridine, in particular, serves as an exceptionally versatile and cost-effective building block for introducing a diverse array of functionalities at a key vector on the pyridine core.[3] The electron-deficient nature of the pyridine ring, amplified by the inductive effect of the chlorine atom, renders the C4 position susceptible to a variety of chemical transformations.[4]

This guide provides a comprehensive overview of the principal reagents and protocols for the selective functionalization of 4-chloropyridines. We will delve into the mechanistic underpinnings of each transformation, offering not just step-by-step instructions but also the rationale behind the choice of catalysts, ligands, and reaction conditions. The protocols described herein are designed to be robust and reproducible, providing researchers, scientists, and drug development professionals with a trusted resource for synthesizing novel 4-substituted pyridine derivatives. We will explore three major pillars of 4-chloropyridine functionalization: Nucleophilic Aromatic Substitution (SNAr), Palladium-Catalyzed Cross-Coupling, and transformations involving Organometallic Reagents.

Section 1: Nucleophilic Aromatic Substitution (SNAr)

Theoretical Background: Activating the C4 Position

The selective functionalization of 4-chloropyridine via Nucleophilic Aromatic Substitution (SNAr) is a direct consequence of the electronic properties of the pyridine ring. The ring nitrogen atom is highly electronegative, exerting a powerful electron-withdrawing effect (both inductive and mesomeric) that reduces electron density across the ring, particularly at the C2 and C4 positions.[4] This inherent electron deficiency makes the C4 carbon highly electrophilic and thus susceptible to attack by nucleophiles.

The reaction proceeds via a two-step addition-elimination mechanism.[5] First, the nucleophile attacks the C4 carbon, breaking the aromaticity of the ring and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[5] In this intermediate, the negative charge is delocalized, with significant density on the ring nitrogen atom, which effectively stabilizes the complex. The subsequent step involves the departure of the chloride leaving group, which restores the aromaticity of the pyridine ring and yields the 4-substituted product. This pathway does not require the harsh conditions of benzyne intermediates or the generation of unstable aryl cations.[4]

Caption: The Addition-Elimination Mechanism of SNAr at the C4 Position.

Reagent Scope and Applications

A wide variety of nucleophiles can be employed in the SNAr functionalization of 4-chloropyridine, making it a highly versatile method. Common nucleophiles include:

• N-Nucleophiles: Primary and secondary amines (aliphatic and aromatic) to form 4-aminopyridines.[6]

• O-Nucleophiles: Alkoxides and phenoxides to synthesize 4-alkoxy- and 4-aryloxypyridines.

• S-Nucleophiles: Thiolates to produce 4-(alkylthio)- and 4-(arylthio)pyridines.

This reaction is particularly valuable in pharmaceutical development for installing moieties that can act as hydrogen bond donors or acceptors, thereby influencing drug-target interactions.

Detailed Protocol: Synthesis of 4-(Piperidin-1-yl)pyridine

This protocol describes a representative SNAr reaction using piperidine as the nucleophile.

Materials:

• 4-Chloropyridine hydrochloride

• Piperidine

• Potassium carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-chloropyridine hydrochloride (1.0 eq), potassium carbonate (2.5 eq), and anhydrous DMF.

• Nucleophile Addition: Add piperidine (1.2 eq) to the stirred suspension at room temperature.

• Heating: Heat the reaction mixture to 80-100 °C and maintain for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash sequentially with water and brine to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel to yield the pure 4-(piperidin-1-yl)pyridine.

Parameter	Value/Condition	Reference
Nucleophile	Primary/Secondary Amines, Alcohols	[6]
Base	K₂CO₃, Cs₂CO₃, NaH (for alcohols)	[6]
Solvent	DMF, DMSO, NMP, Ethanol	[6]
Temperature	50 - 120 °C	[6]
Typical Yield	70 - 95%	[7]

Section 2: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions have revolutionized organic synthesis, enabling the formation of C-C and C-N bonds with remarkable efficiency and functional group tolerance.[8] For 4-chloropyridines, these methods provide access to a vast chemical space that is often inaccessible through classical methods.

Subsection 2.1: Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki-Miyaura coupling is a powerful tool for forming C(sp²)-C(sp²) bonds, typically between an aryl halide and an organoboron compound.[3] While aryl chlorides are known to be less reactive than their bromide or iodide counterparts, the "activated" nature of 4-chloropyridine makes it a suitable substrate for this transformation.[3]

Theoretical Background: The catalytic cycle involves three key steps:

• Oxidative Addition: A Pd(0) catalyst inserts into the C-Cl bond of 4-chloropyridine, forming a Pd(II) complex. This is often the rate-limiting step for aryl chlorides.

• Transmetalation: The organic group from the boronic acid (or ester) is transferred to the palladium center. This step is facilitated by a base, which activates the organoboron species.

• Reductive Elimination: The two organic fragments on the Pd(II) center couple and are eliminated, regenerating the active Pd(0) catalyst and forming the desired 4-arylpyridine product.

The choice of ligand is crucial for achieving high yields. For less reactive chlorides, electron-rich and bulky phosphine ligands are often required to promote the challenging oxidative addition step.[9]

Sources

• 1. C–H functionalization of pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. sarchemlabs.com [sarchemlabs.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Propose a detailed mechanism for the reaction of 4-chloropyridine with di.. [askfilo.com]
• 6. Lab Reporter [fishersci.co.uk]
• 7. A Greener and Efficient Method for Nucleophilic Aromatic Substitution of Nitrogen-Containing Fused Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. nobelprize.org [nobelprize.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Solubility of (4-Chloro-5-methylpyridin-2-yl)methanamine in organic solvents

The following Technical Support Guide is designed for researchers working with (4-Chloro-5-methylpyridin-2-yl)methanamine .

This guide addresses the specific physicochemical challenges posed by the aminomethyl-pyridine scaffold, particularly the dichotomy between its lipophilic substituents (Chloro/Methyl) and its highly polar, basic primary amine tail.[1]

CAS Registry Number: [Refer to specific batch CoA; commonly associated with analogs like 1391052-51-7 or generic aminomethylpyridines] Chemical Family: Halogenated Picolylamines Support Level: Tier 3 (Senior Application Scientist)[1][2]

Part 1: Solubility Profile & Solvent Selection Matrix[1][2]

The Core Challenge: This molecule behaves as a "chemical chameleon." The pyridine ring and chloro/methyl groups drive lipophilicity, while the primary amine (

) acts as a powerful hydrogen bond donor/acceptor.[1] Your solubility experience will depend entirely on whether you are handling the Free Base or the Salt Form (e.g., HCl) .[1]

Quick Reference Solubility Table

Solvent Class	Solvent	Free Base Solubility	Salt Form (HCl) Solubility	Technical Notes
Polar Aprotic	DMSO	Excellent (>100 mg/mL)	Excellent	Best for bio-assays; difficult to remove.[1][2]
Polar Aprotic	DMF	Excellent	Good	Standard reaction solvent.[1]
Polar Protic	Methanol	Excellent	Excellent	Best solvent for transferring the salt form.[1]
Polar Protic	Ethanol	Good	Moderate	Heating often required for salts.[1]
Chlorinated	DCM	Good	Poor / Insoluble	Critical: Salts will float/suspend.[1] Free base dissolves well.[1][2]
Ethers	THF	Moderate	Poor	Good for reactions; poor for storage.[1]
Esters	Ethyl Acetate	Moderate	Insoluble	Warning: Potential acetylation of amine over time.[1]
Ketones	Acetone	Reactive	Reactive	DO NOT USE. Forms Schiff bases (imines) rapidly.[1]
Hydrocarbons	Hexanes	Insoluble	Insoluble	Used to precipitate/triturate the product.[1]

Part 2: Troubleshooting Guides (Q&A Format)

Scenario A: "My sample is not dissolving in Dichloromethane (DCM), but the protocol says it should."

Diagnosis: You are likely working with the Hydrochloride (HCl) Salt , not the Free Base.[1] Most commercial suppliers synthesize aminomethylpyridines via reduction of nitriles or amides, often isolating them as HCl salts for stability.[1] The ionic lattice of the salt is too strong for non-polar DCM to break.[1]

The Fix (The "Free-Basing" Protocol): To render the molecule soluble in organic solvents (DCM, EtOAc, Toluene) for synthesis or extraction, you must break the salt.[1]

• Dissolve: Take your solid (Salt) and dissolve it in a minimum amount of Water or Methanol .[1]

• Basify: Add Saturated Aqueous

  or until pH > 10. The solution will likely turn cloudy as the Free Base oils out.

• Extract: Add DCM (Dichloromethane).[1] Shake and vent.

• Separate: The molecule will migrate into the bottom organic layer.[1]

• Dry: Dry the DCM layer over

  , filter, and evaporate.

  • Result: You now have the Free Base, which is soluble in DCM.[1]

Scenario B: "The compound turned into a sticky gum/oil during recrystallization."

Diagnosis: "Oiling Out" occurs when the compound is forced out of solution faster than it can form a crystal lattice, often due to the flexible methanamine tail preventing orderly stacking.[1]

The Fix (Trituration Method):

• Dissolve the gum in a minimal amount of a "Good Solvent" (e.g., 1 mL DCM or Methanol).[1]

• Add a "Bad Solvent" (e.g., Diethyl Ether or Hexanes) dropwise until the solution turns slightly turbid.[1]

• Scratch the glass: Use a glass pipette to scratch the side of the vial at the liquid interface.[1] The microscopic glass shards act as nucleation sites.

• Sonicate: Briefly sonicate the turbid mixture.

• Result: The oil should solidify into a filterable powder.[1]

Scenario C: "I see a new impurity peak in my LC-MS after storing the solution for a week."

Diagnosis: Reactivity of the Primary Amine.[1] The

group is a nucleophile.[1][2]

• Case 1 (Acetone/Ketones): You formed an imine (Schiff Base).[1] Never dissolve primary amines in acetone for storage.

• Case 2 (Chloroform/DCM): Slow alkylation or reaction with stabilizers (like amylene) can occur over weeks.[1]

• Case 3 (Air Exposure): Primary amines absorb

  from the air to form carbamates ( ).[1][2]

The Fix:

• Store dry solids under inert gas (Nitrogen/Argon) at -20°C.[1][2]

• For solution storage, use anhydrous DMSO or Methanol and seal tightly.[1] Avoid halogenated solvents for long-term storage.[1][2]

Part 3: Visual Troubleshooting Workflow

The following logic tree guides you through the decision-making process for solvent selection based on your experimental goal.

Caption: Decision Logic for Solvent Selection based on Salt Form and Experimental Intent.

Part 4: Advanced Experimental Protocols

Protocol 1: Gravimetric Solubility Determination

Use this when you need an exact "mg/mL" value for your specific batch.[2]

• Preparation: Weigh 20 mg of the substance into a 1.5 mL HPLC vial (pre-weighed).

• Addition: Add the target solvent in 50 µL increments .

• Agitation: Vortex for 30 seconds and sonicate for 1 minute after each addition.

• Observation: Check for clarity. If particles remain, repeat step 2.

• Calculation:

  [1]

• Verification: If the solution is clear, centrifuge at 10,000 rpm for 3 minutes to ensure no micro-precipitates exist.

Protocol 2: Chemical Stability Check (NMR)

To verify if your solvent has reacted with the amine.[1]

• Dissolve 5 mg of compound in the deuterated solvent of choice (

  , , ).

• Timepoint T0: Run a standard 1H-NMR immediately.

• Timepoint T24: Leave the tube at room temperature for 24 hours and run again.

• Analysis: Look for:

  • New peaks near 2.0 ppm: Indicates acetylation (if using EtOAc).[1]

  • Shift in the

    peak (approx 3.8-4.0 ppm): Indicates pH change or carbamate formation.[1][2]

  • Imine peaks (>7.5 ppm): Indicates reaction with ketone impurities.[1]

References & Grounding[1][3][4][5]

• PubChem Compound Summary. 4-(Aminomethyl)pyridine (Analogous Scaffold).[1] National Center for Biotechnology Information.[1] [Link]

• Reichardt, C. Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH.[1][2] (General reference for amine solubility principles and solvent polarity).

Disclaimer: This guide is based on the physicochemical properties of the 4-chloro-5-methyl-2-aminomethylpyridine scaffold.[1][2] Specific batch impurities (isomers, inorganic salts) can alter solubility limits.[1] Always perform a small-scale visual test before committing valuable material.[1][2]

Sources

• 1. PubChemLite - 4-chloro-5-methylpyridin-2-amine (C6H7ClN2) [pubchemlite.lcsb.uni.lu]
• 2. chembk.com [chembk.com]

Storage conditions for light-sensitive aminomethylpyridines

Technical Support Center: Aminomethylpyridines

Introduction: The Challenge of Storing Aminomethylpyridines

Aminomethylpyridines are a critical class of heterocyclic amines widely used as building blocks in pharmaceutical synthesis and materials science. Their structure, which features both a pyridine ring and an aminomethyl group, makes them versatile but also susceptible to degradation. The primary vulnerability of these compounds is their sensitivity to light, a factor that can significantly compromise experimental integrity, leading to reduced potency, the formation of unknown impurities, and inconsistent results.[1][2]

This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals. It moves beyond generic storage advice to provide a detailed, science-backed framework for the proper handling and storage of light-sensitive aminomethylpyridines. Our goal is to empower you with the knowledge to safeguard your materials, ensure the reproducibility of your results, and prevent the costly and time-consuming troubleshooting that arises from compound degradation.

Frequently Asked Questions (FAQs): Core Storage Principles

This section addresses the most common questions regarding the day-to-day storage and handling of aminomethylpyridines.

Q1: What is the fundamental reason aminomethylpyridines are light-sensitive?

A1: The photosensitivity of aminomethylpyridines stems from their chemical structure. The pyridine ring is an aromatic system capable of absorbing ultraviolet (UV) and, to some extent, visible light.[2] This absorbed energy can excite the molecule to a higher energy state, making it highly reactive.[3] This state can trigger several degradation pathways, including photo-oxidation, photodissociation (breaking of chemical bonds), and other complex rearrangements.[4][5] The higher energy wavelengths, particularly between 300 and 500 nm, are most often responsible for initiating this photodegradation.[1]

Q2: What is the single most important storage requirement for these compounds?

A2: Protection from light is paramount. Exposure to light, including direct sunlight and even bright artificial laboratory lighting, can rapidly degrade these compounds.[1][6] Therefore, all other storage conditions are secondary to ensuring the material is kept in a dark environment. This is achieved by using appropriate light-blocking containers.[7][8]

Q3: Amber bottles vs. clear bottles wrapped in foil: Is there a difference?

A3: Both methods aim to block light, but they are not entirely equal.

• Amber Glass Bottles: These are the industry standard for light-sensitive chemicals.[9] The amber-colored glass is specifically formulated to absorb a broad spectrum of UV and short-wavelength visible light, providing consistent and reliable protection.[10]

• Clear Bottles with Aluminum Foil: While wrapping a clear container in foil can effectively block light, it relies on the diligence of the user to ensure the foil is complete, undamaged, and always replaced correctly.[1][11] It is a viable alternative if amber containers are unavailable, but it introduces a higher risk of accidental exposure.

For long-term storage and maximum security, amber glass is the superior and recommended choice.

Q4: My aminomethylpyridine is also listed as "air-sensitive." How does this impact storage?

A4: An "air-sensitive" designation, as seen with 3-(Aminomethyl)pyridine, indicates that the compound can react with components of the atmosphere, primarily oxygen.[12] Amines and electron-rich aromatic rings are susceptible to oxidation.[2][13] When a compound is both light- and air-sensitive, a multi-layered storage strategy is required:

• Primary Container: The compound should be in a tightly sealed amber glass bottle.[9][12]

• Inert Atmosphere: Before sealing, the air in the headspace of the container should be replaced with an inert gas like nitrogen or argon.[12][14] Argon is often preferred as it is denser than air and provides a more stable protective blanket.[13][15] This process, known as blanketing or sparging, prevents oxidation.[16][17]

• Secure Sealing: Ensure the container cap has a tight-fitting, chemically resistant seal (e.g., a Teflon-lined cap) to prevent both air ingress and moisture penetration.

Q5: What are the ideal temperature and humidity conditions?

A5: The standard recommendation is to store these chemicals in a cool, dry, and dark place .[9][12]

• Temperature: Unless the manufacturer specifies refrigeration (2-8°C) or freezing, storage at a controlled room temperature (15-25°C) away from heat sources is generally sufficient.[8][18] Elevated temperatures accelerate the rate of all chemical reactions, including degradation.[19][20]

• Humidity: High humidity can introduce moisture, which may facilitate hydrolytic degradation pathways, especially if acidic or basic impurities are present.[21][22] A dry storage area and tightly sealed containers are crucial to prevent this.[6][19]

Visualizing the Degradation Process

The following diagram illustrates the primary environmental factors that can lead to the degradation of a representative aminomethylpyridine.

Caption: Key Degradation Pathways for Aminomethylpyridines.

Troubleshooting Guide: Identifying and Solving Degradation Issues

Even with the best practices, issues can arise. This guide helps you diagnose potential degradation.

Observed Issue	Potential Cause(s)	Recommended Troubleshooting Steps
Unexpected peaks in HPLC/LC-MS analysis.	Degradation of the aminomethylpyridine into one or more new compounds.[2]	1. Verify Storage: Immediately check if the compound was stored protected from light, under an inert atmosphere (if required), and at the correct temperature.[2] 2. Prepare Fresh: Prepare a new stock solution from the solid material and re-analyze immediately.[19] 3. Run a Control: If possible, analyze a sample from a new, unopened bottle to confirm the identity of the main peak and degradants. 4. Forced Degradation: To confirm that the new peaks are indeed degradants, perform a forced degradation study (see protocol below) to intentionally generate them and compare retention times.[19]
Color change of the material (e.g., clear liquid turns yellow/brown).	This is often a visual indicator of oxidation or photodegradation.[13]	1. Cease Use: Do not use the discolored material in critical experiments as its purity is compromised. 2. Review Handling: Assess if the material was exposed to air or light during handling (e.g., repeated opening of the bottle without re-blanketing with inert gas). 3. Analytical Confirmation: Confirm the presence of impurities via HPLC or another suitable analytical technique.
Inconsistent results or loss of potency in biological assays.	The active compound has degraded, reducing its effective concentration.	1. Use Fresh Solutions: Always use freshly prepared stock solutions for experiments to minimize degradation in the assay medium.[19] 2. Assess Solution Stability: Test the stability of your compound in the specific assay buffer over the time course of your experiment. Analyze samples at t=0 and at the end of the experiment by HPLC.[19] 3. Protect During Experiment: Ensure that stock solutions and experimental setups (e.g., plates in an incubator) are protected from light.[19]

Visualizing the Ideal Storage Workflow

This decision tree outlines the process for correctly storing a newly received aminomethylpyridine.

Sources

• 1. lfatabletpresses.com [lfatabletpresses.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Photosensitivity Reactions Induced by Photochemical Degradation of Drugs [apb.tbzmed.ac.ir]
• 5. heraldopenaccess.us [heraldopenaccess.us]
• 6. Chemical Storage Safety Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 7. rawsource.com [rawsource.com]
• 8. innovadesigngroup.co.uk [innovadesigngroup.co.uk]
• 9. lsu.edu [lsu.edu]
• 10. Packaging - How to store highly sensitive drugs? Functional coatings [a3p.org]
• 11. How To [chem.rochester.edu]
• 12. 3-(Aminomethyl)pyridine, 98+% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 13. reddit.com [reddit.com]
• 14. avantiresearch.com [avantiresearch.com]
• 15. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 16. researchgate.net [researchgate.net]
• 17. Official BOC Gases | Gas, Equipment and Accessories | Services and Industries - Ireland [bocgases.ie]
• 18. viallabeller.com [viallabeller.com]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. Thermal Stability of Amorphous Solid Dispersions [mdpi.com]
• 21. mdpi.com [mdpi.com]
• 22. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]

Reference Data & Comparative Studies

Analytical Characterization Guide: 1H NMR Profiling of (4-Chloro-5-methylpyridin-2-yl)methanamine

Executive Summary & Strategic Context

Target Molecule: (4-Chloro-5-methylpyridin-2-yl)methanamine CAS: 1639893-85-8 (Analogous/Generic Reference) Molecular Formula: C7H9ClN2[1][2]

In medicinal chemistry, specifically in the synthesis of kinase inhibitors and GPCR ligands, the pyridine methanamine motif serves as a critical "hinge" linker. The specific substitution pattern—chlorine at C4 and methyl at C5—creates a unique electronic environment that is prone to misidentification if relying solely on low-resolution MS data.[2]

This guide provides a definitive framework for validating this structure using 1H NMR. Unlike standard spectral dumps, this analysis focuses on comparative differentiation —distinguishing the target from its synthetic precursors (nitriles) and dangerous regioisomers (3-chloro variants) that often co-elute during purification.

Theoretical Reference Spectrum (DMSO-d6)

Note: Values are derived from chemometric prediction algorithms (MestReNova/ChemDraw) and standard substituent additivity rules for pyridines.

Spectral Assignment Table

Signal	Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Justification
A	8.35 - 8.45	Singlet (s)	1H	H-6 (Ar-H)	Most deshielded due to proximity to Ring Nitrogen and ortho-methyl group.[1][2] Lack of coupling indicates para-substitution or blocked ortho positions.
B	7.45 - 7.55	Singlet (s)	1H	H-3 (Ar-H)	Shielded relative to H-6.[1][2] Appears as a singlet because C4 is blocked by Cl and C2 is blocked by the alkyl chain.
C	3.75 - 3.85	Singlet (s)	2H	-CH₂- (Benzylic)	Characteristic shift for a methylene group between a pyridine ring and a primary amine.[1][2]
D	2.30 - 2.35	Singlet (s)	3H	-CH₃ (Methyl)	Typical aromatic methyl resonance.[1][2]
E	1.80 - 2.50	Broad (br s)	2H	-NH₂ (Amine)	Highly variable.[1][2] In DMSO-d6, may appear distinct; in CDCl3, often broad/invisible due to exchange.[2]

Comparative Performance Analysis: Alternatives & Impurities

This section objectively compares the NMR profile of the target product against its most common "alternatives"—the chemical precursors and structural isomers that compete in the reaction vessel.

Comparison 1: Target vs. Precursor (Nitrile Reduction Monitoring)

Context: This amine is typically synthesized by reducing 4-chloro-5-methylpicolinonitrile.[2] Incomplete reduction is a common failure mode.[2]

Feature	Target Product (Amine)	Alternative (Nitrile Precursor)	Diagnostic Action
Key Signal	~3.80 ppm (Singlet, 2H)	Absent	Check for CH₂ Appearance
H-3 Shift	~7.50 ppm	~7.80 - 8.00 ppm	Nitrile is strongly electron-withdrawing, shifting H-3 downfield.[1][2]
Conclusion	Presence of CH₂ signal confirms reduction.[2]	Absence of CH₂ indicates failed reaction.	Critical Control Point

Comparison 2: Target vs. Regioisomer (3-Chloro Isomer)

Context: During the halogenation of the pyridine ring, the 3-chloro isomer is a thermodynamic alternative.

Feature	Target (4-Chloro-5-methyl)	Alternative (3-Chloro-5-methyl)	Mechanism
Coupling (H-3/H-6)	Singlets (s)	Doublets (d, J~2Hz)	Target has no adjacent protons (para-like separation).[1][2] Isomer has H-4 and H-6 in meta relationship (W-coupling).[2]
Symmetry	Asymmetric	Asymmetric	Both are asymmetric, but coupling patterns define the substitution.
Validation	Sharp Singlets	Meta-Coupling	If peaks split, reject batch.

Comparison 3: Solvent System Performance (DMSO-d6 vs. CDCl3)

Context: Choosing the right solvent affects the visibility of the exchangeable amine protons.

Parameter	DMSO-d6 (Recommended)	CDCl3 (Alternative)
Amine (-NH₂) Visibility	High (distinct broad peak)	Low (often invisible/merged with water)
Solubility	Excellent (Polar molecule)	Moderate (May require free-basing)
Water Peak Interference	~3.33 ppm (Clear of key signals)	~1.56 ppm (May overlap with impurities)

Experimental Protocol: Self-Validating Workflow

To ensure reproducibility and data integrity, follow this standardized acquisition protocol.

Step 1: Sample Preparation[1]

• Mass: Weigh 10–15 mg of the solid product.

• Solvent: Add 0.6 mL of DMSO-d6 (99.9% D).[1][2]

  • Why? DMSO prevents aggregation of the primary amine and slows proton exchange, allowing the NH₂ signal to be observed.

• Homogenization: Sonicate for 30 seconds. Ensure the solution is clear; any turbidity indicates inorganic salts (e.g., NaCl from workup).

Step 2: Acquisition Parameters (Standard 400 MHz)

• Pulse Sequence: zg30 (30° excitation pulse)

• Relaxation Delay (D1): 1.0 – 2.0 seconds (Sufficient for small molecules)

• Number of Scans (NS): 16 or 32 (High S/N required for impurity detection)

• Spectral Width: -2 to 14 ppm[2]

Step 3: Processing & Phasing[1]

• Window Function: Apply Exponential Multiplication (LB = 0.3 Hz).

• Phasing: Manual phasing is required.[1][2] Autophase often fails on the broad NH₂ peak.

• Referencing: Set residual DMSO pentet to 2.50 ppm .

Decision Logic & Workflow Diagram

The following diagram illustrates the logical pathway for assigning and validating the spectrum, distinguishing it from common failure modes.

Figure 1: Logic flow for the structural validation of (4-Chloro-5-methylpyridin-2-yl)methanamine, highlighting critical decision points for distinguishing precursors and regioisomers.

References

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag.[2] (Standard reference for substituent additivity rules in Pyridines).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.[2] (Methodology for distinguishing aromatic isomers).

• Reich, H. J. (2024).[3] Structure Determination Using NMR. University of Wisconsin-Madison.[2] (Verified source for chemical shift correlations).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 588628 (Related Analog: 4-Chloro-5-methylpyrimidin-2-amine). (Used for comparative substructure data).

Sources

• 1. 4-Chloro-5-methylpyrimidin-2-amine | C5H6ClN3 | CID 588628 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Chloro-5-methylpyridin-4-amine | C6H7ClN2 | CID 12643706 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]

A Comparative Guide to the Reactivity of 4-Chloro vs. 4-Bromo Pyridine Scaffolds in Cross-Coupling Reactions

For researchers, scientists, and drug development professionals, the functionalization of the pyridine scaffold is a critical endeavor in the synthesis of novel therapeutics and functional materials. Among the most versatile building blocks for this purpose are 4-halopyridines, which serve as key precursors in a multitude of cross-coupling reactions. The choice between a 4-chloro or a 4-bromo substituted pyridine can significantly impact reaction efficiency, catalyst selection, and overall synthetic strategy. This guide provides an in-depth, objective comparison of the reactivity profiles of 4-chloropyridine and 4-bromopyridine, supported by experimental data, to empower you in making informed decisions for your synthetic campaigns.

The Decisive Factor: Carbon-Halogen Bond Dissociation Energy

The fundamental difference in reactivity between 4-chloropyridine and 4-bromopyridine in palladium-catalyzed cross-coupling reactions lies in the strength of their respective carbon-halogen (C-X) bonds. The C-Cl bond is significantly stronger than the C-Br bond, making the oxidative addition of the palladium(0) catalyst—often the rate-determining step in the catalytic cycle—more challenging for 4-chloropyridine.[1]

Bond	Bond Dissociation Energy (kJ/mol)
C-Cl	~330-339
C-Br	~275-276

This disparity in bond energy dictates that reactions involving 4-chloropyridine often necessitate more forcing conditions, such as higher temperatures, longer reaction times, and more sophisticated, electron-rich catalyst systems to achieve comparable yields to their 4-bromopyridine counterparts.[1]

Comparative Performance in Key Cross-Coupling Reactions

The following sections provide a comparative overview of the reactivity of 4-chloro- and 4-bromopyridine in three of the most pivotal palladium-catalyzed cross-coupling reactions in modern organic synthesis: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura coupling is a robust and widely utilized method for the formation of C(sp²)-C(sp²) bonds. While 4-bromopyridine is generally the more reactive substrate, advancements in ligand design have made the coupling of the more economical 4-chloropyridine a highly viable option.

Comparative Data for Suzuki-Miyaura Coupling

Entry	Halopyridine	Coupling Partner	Catalyst System	Conditions	Yield (%)
1	4-Bromopyridine	Phenylboronic acid	Pd(PPh₃)₄ / Na₂CO₃	Toluene/EtOH/H₂O, 80°C, 12h	~95
2	4-Chloropyridine	Phenylboronic acid	Pd(PPh₃)₄ / Na₂CO₃	Toluene/EtOH/H₂O, 100°C, 24h	~40
3	4-Chloropyridine	Phenylboronic acid	Pd₂(dba)₃ / SPhos / K₃PO₄	1,4-Dioxane, 100°C, 18h	~82[1]
4	4-Chloropyridine	4-Methoxyphenylboronic acid	Pd(OAc)₂ / RuPhos / K₃PO₄	t-Amyl alcohol, 110°C, 4h	~98

Analysis: The data clearly demonstrates that while traditional catalysts like Pd(PPh₃)₄ are effective for 4-bromopyridine, they are significantly less so for 4-chloropyridine, requiring higher temperatures and longer reaction times for moderate yields. The key to efficient Suzuki coupling of 4-chloropyridines lies in the application of highly active catalyst systems employing bulky, electron-rich phosphine ligands such as SPhos and RuPhos.[1]

Representative Experimental Protocol: Suzuki-Miyaura Coupling of 4-Chloropyridine

• Materials: 4-Chloropyridine (1.0 mmol, 1.0 equiv), Arylboronic acid (1.2 mmol, 1.2 equiv), Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%), SPhos (0.04 mmol, 4 mol%), Potassium phosphate tribasic (K₃PO₄) (2.0 mmol, 2.0 equiv), Anhydrous 1,4-dioxane (5 mL).

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-chloropyridine, the arylboronic acid, and potassium phosphate.

  • In a separate vial, pre-mix the palladium(II) acetate and SPhos ligand in 1 mL of dioxane.

  • Add the catalyst pre-mixture to the Schlenk flask, followed by the remaining anhydrous, degassed 1,4-dioxane.

  • Heat the reaction mixture to 100-110 °C and stir vigorously.

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is a powerful tool for the synthesis of arylamines. Similar to the Suzuki coupling, the C-Cl bond's strength makes 4-chloropyridine a more challenging substrate than 4-bromopyridine. The success of these reactions is highly dependent on the choice of a suitable palladium catalyst, ligand, and base.

Comparative Data for Buchwald-Hartwig Amination

Entry	Halopyridine	Amine	Catalyst System	Conditions	Yield (%)
1	4-Bromopyridine	Morpholine	Pd₂(dba)₃ / BINAP / NaOtBu	Toluene, 100°C, 8h	~92
2	4-Chloropyridine	Morpholine	Pd₂(dba)₃ / BINAP / NaOtBu	Toluene, 110°C, 24h	~35
3	4-Chloropyridine	Morpholine	Pd(OAc)₂ / RuPhos / NaOtBu	1,4-Dioxane, 100°C, 6h	~95
4	4-Chloropyridine	Aniline	[Pd(allyl)Cl]₂ / BrettPhos / K₃PO₄	Toluene, 110°C, 16h	~88

Analysis: Standard ligands like BINAP are often insufficient for the efficient amination of 4-chloropyridine. The use of sterically hindered and electron-rich biarylphosphine ligands such as RuPhos and BrettPhos is crucial for activating the C-Cl bond and achieving high yields.[2] The choice of base is also critical, with strong, non-nucleophilic bases like sodium tert-butoxide being highly effective.[2]

Representative Experimental Protocol: Buchwald-Hartwig Amination of 4-Chloropyridine

• Materials: 4-Chloropyridine (1.0 mmol, 1.0 equiv), Amine (1.2 mmol, 1.2 equiv), Palladium(II) acetate (Pd(OAc)₂) (0.01 mmol, 1 mol%), RuPhos (0.02 mmol, 2 mol%), Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv), Anhydrous toluene (5 mL).

• Procedure:

  • In a glovebox, charge a dry Schlenk tube with palladium(II) acetate, RuPhos, and sodium tert-butoxide.

  • Add the 4-chloropyridine and the amine, followed by anhydrous, degassed toluene.

  • Seal the tube and heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitor the reaction by GC-MS or LC-MS.

  • After completion, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite®.

  • Wash the filtrate with water and brine, then dry the organic layer over anhydrous magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

  • Purify the residue by flash column chromatography.

Catalytic Cycle of Buchwald-Hartwig Amination

Caption: The catalytic cycle of the Buchwald-Hartwig amination reaction.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl or vinyl halide. This reaction is typically catalyzed by a palladium complex in the presence of a copper(I) co-catalyst. The reactivity trend of C-I > C-Br > C-Cl is also pronounced in this transformation.

Comparative Data for Sonogashira Coupling

Entry	Halopyridine	Alkyne	Catalyst System	Conditions	Yield (%)
1	4-Bromopyridine	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI / Et₃N	DMF, 60°C, 4h	~90
2	4-Chloropyridine	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI / Et₃N	DMF, 100°C, 24h	Low to no reaction
3	4-Chloropyridine	Phenylacetylene	Pd(OAc)₂ / XPhos / Cs₂CO₃ / CuI	1,4-Dioxane, 100°C, 12h	~85[3]
4	4-Chloropyridine	1-Octyne	Pd(P(t-Bu)₃)₂ / K₂CO₃	Toluene, 100°C, 10h (Copper-free)	~88[3]

Analysis: Standard Sonogashira conditions are generally ineffective for 4-chloropyridine. The use of highly active ligands like XPhos is necessary to achieve good yields.[3] Furthermore, copper-free Sonogashira protocols employing bulky phosphine ligands have emerged as a powerful alternative for the coupling of challenging aryl chlorides.[3]

Representative Experimental Protocol: Sonogashira Coupling of 4-Chloropyridine

• Materials: 4-Chloropyridine (1.0 mmol, 1.0 equiv), Terminal alkyne (1.2 mmol, 1.2 equiv), Palladium(II) acetate (Pd(OAc)₂) (0.02 mmol, 2 mol%), XPhos (0.04 mmol, 4 mol%), Copper(I) iodide (CuI) (0.04 mmol, 4 mol%), Cesium carbonate (Cs₂CO₃) (2.0 mmol, 2.0 equiv), Anhydrous 1,4-dioxane (5 mL).

• Procedure:

  • To a dry Schlenk tube under an inert atmosphere, add 4-chloropyridine, the terminal alkyne, cesium carbonate, palladium(II) acetate, XPhos, and copper(I) iodide.

  • Add anhydrous, degassed 1,4-dioxane via syringe.

  • Heat the reaction mixture to 100 °C and stir.

  • Monitor the reaction's progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Filter the mixture through a pad of Celite® and wash the filtrate with saturated aqueous ammonium chloride solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product using column chromatography.

Catalytic Cycle of Sonogashira Coupling

Caption: The interconnected catalytic cycles of the Sonogashira coupling reaction.

Practical Considerations: Cost and Availability

In addition to reactivity, practical considerations such as the cost and availability of starting materials are crucial in the decision-making process for large-scale synthesis. Generally, 4-chloropyridine is more readily available and significantly more cost-effective than 4-bromopyridine. This cost advantage can be a compelling reason to invest in the development of a robust catalytic system for the less reactive chloro-analogue.

Conclusion and Recommendations

The choice between 4-chloropyridine and 4-bromopyridine is a classic example of the trade-off between reactivity and cost in chemical synthesis.

• 4-Bromopyridine is the substrate of choice when milder reaction conditions and faster reaction times are desired, and when the cost of the starting material is not a primary constraint. It is particularly advantageous for small-scale synthesis and in cases where the substrate is sensitive to high temperatures.

• 4-Chloropyridine represents a more economical and scalable option. While it necessitates more challenging reaction conditions and the use of advanced, and often more expensive, catalyst systems, the significant cost savings on the starting material can make it the preferred choice for process development and large-scale manufacturing.

The continuous evolution of catalyst technology is steadily closing the reactivity gap between aryl chlorides and bromides. For the modern synthetic chemist, a thorough understanding of the available catalytic tools is paramount to unlocking the full potential of both 4-chloro- and 4-bromopyridine scaffolds in the pursuit of novel and impactful molecules.

References

• Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. [Link]

• Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. [Link]

• Google Patents. (2013). CN103360306A - Method for synthesizing 4-chloro-pyridine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]

Purity Analysis Standards for Pyridine Building Blocks: A Comparative Methodological Guide

Topic: Purity Analysis Standards for Pyridine Building Blocks Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

The Purity Paradox in Heterocyclic Chemistry

In drug discovery, pyridine is more than a solvent; it is a scaffold.[1][2] From the core of blockbuster drugs like Esomeprazole to the ligands driving Buchwald-Hartwig cross-couplings, the integrity of the pyridine ring is non-negotiable. However, a "99% Purity" label on a Certificate of Analysis (CoA) is often a dangerous oversimplification.

The Problem: Standard Gas Chromatography (GC) analysis—the industry workhorse—often overestimates purity. It detects volatile organic impurities (like picolines) but is blind to moisture, inorganic salts, and thermally unstable N-oxides. In sensitive organometallic catalysis, 0.1% water or trace sulfur can kill a catalyst cycle, turning a high-yield synthesis into a failure.

This guide objectively compares the three dominant analytical modalities—GC-FID , HPLC , and Quantitative NMR (qNMR) —and establishes a self-validating protocol for absolute purity assessment.

Comparative Analysis of Analytical Modalities

To establish a robust purity standard, one must understand the "blind spots" of each method.

A. Gas Chromatography (GC-FID): The Industry Workhorse

• Scope: Volatile organic impurities (homologues like 2-picoline, 2,6-lutidine).

• Mechanism: Separation based on boiling point and polarity; detection via Flame Ionization.

• The Blind Spot: GC cannot detect water, inorganic salts, or high-boiling oligomers. Pyridine N-oxide (a common oxidation impurity) may thermally degrade in the injector port, leading to false profiles.

• Verdict: Essential for organic purity but insufficient for "Absolute Purity."

B. High-Performance Liquid Chromatography (HPLC): The Polar Specialist

• Scope: Non-volatile, polar, and ionic impurities (N-oxides, pyridinium salts).

• Mechanism: Separation on stationary phases (C18 or Mixed-Mode) based on hydrophobicity/charge.

• The Challenge: Pyridine is basic (

  ). On standard silica columns, it tails severely due to silanol interactions.

• Solution: Use End-capped columns or Ion-Pairing Reagents (e.g., trifluoroacetic acid) to suppress ionization and improve peak shape.

• Verdict: Critical for detecting oxidative degradation products.

C. Quantitative NMR (qNMR): The Primary Standard

• Scope: Absolute mass balance purity (Organic + Inorganic + Solvent).

• Mechanism: A primary ratio method.[3] The signal intensity is directly proportional to the number of nuclei, independent of the compound's response factor.[3]

• The Power: It validates the results of GC and HPLC. If GC says 99.9% but qNMR says 98.5%, the difference is likely water or inorganic salts.

• Verdict: The "Gold Standard" for establishing reference materials.

Data Comparison: Method Performance Matrix

The following table contrasts the performance metrics of these standards when applied to Pyridine (CAS: 110-86-1).

Feature	GC-FID (Standard)	HPLC-UV (Polar)	qNMR (Absolute)	Karl Fischer (Water)
Primary Target	Volatile Organics (Picolines)	N-Oxides, Non-volatiles	Total Organic Content	Moisture ( )
Linearity ( )	> 0.999	> 0.999	N/A (Primary Method)	> 0.99
LOD (Limit of Detection)	~1–10 ppm	~0.5–5 ppm	~1000 ppm (0.1%)	10 ppm
Sample Destructive?	Yes	Yes	No	Yes
Blind Spots	Water, Salts, N-Oxides	Volatile solvents	Trace impurities (<0.1%)	Non-water volatiles
Suitability	Routine QC	Stability Testing	Reference Standard Certification	Catalysis Grade Verification

Experimental Protocols

To achieve "Pharma-Grade" confidence, do not rely on a single method. Use this Self-Validating Workflow .

Protocol A: Validated GC-FID for Organic Impurities

• Objective: Quantify homologous impurities (2-picoline, 3-picoline).

• System: Agilent 7890B or equivalent with FID.

• Column: DB-Wax or equivalent (Polar PEG stationary phase is required to separate basic pyridines).

  • Dimensions: 30 m x 0.32 mm, 0.25 µm film.

• Conditions:

  • Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

  • Injector: Split 50:1 @ 250°C.

  • Oven: 60°C (hold 5 min)

    10°C/min 220°C (hold 5 min).

• Suitability Criteria: Tailing factor for Pyridine < 1.5; Resolution between Pyridine and 2-Picoline > 2.0.

Protocol B: Trace Water by Coulometric Karl Fischer

• Objective: Quantify moisture content (Critical for Anhydrous grade).

• Reagent System: Pyridine-free coulometric reagents (e.g., Hydranal-Coulomat AG).

  • Note: While classic KF reagents contained pyridine, modern reagents use imidazole to avoid noxious fumes. Pyridine samples are compatible with both.

• Procedure:

  • Pre-titrate the cell to eliminate drift (< 0.3 µ g/min ).

  • Inject 1.0 mL of Pyridine sample (weighed exactly by difference).

  • Calculation: Water % =

    .

• Target:

  (500 ppm) for standard synthesis; (50 ppm) for organometallics.

Protocol C: qNMR for Absolute Purity Assignment

• Objective: Determine the "True" purity value, accounting for all invisible impurities.

• Internal Standard (IS): Maleic Acid or Dimethyl Sulfone (Traceable to NIST SRM).

  • Requirement: The IS signals must not overlap with Pyridine (

    8.6, 7.6, 7.2 ppm). Maleic acid (singlet @ 6.3 ppm) is ideal in or DMSO- .

• Workflow:

  • Weigh ~20 mg of Pyridine and ~10 mg of IS into the same vial (Precision: ±0.01 mg).

  • Dissolve in 0.7 mL DMSO-

    .

  • Acquire 1H NMR with D1 (Relaxation Delay)

    30s (to ensure full relaxation).

  • Calculation:

    (Where =Integral, =# of protons, =Molar Mass, =Weight, =Purity)

Visualization: The Self-Validating Purity Workflow

The following diagram illustrates how to combine these methods into a logical decision tree for accepting or rejecting a pyridine building block.

Caption: A hierarchical workflow prioritizing water content and organic purity before absolute validation via qNMR.

References

• National Center for Biotechnology Information (NCBI). (1992). Toxicological Profile for Pyridine: Analytical Methods. Retrieved from [Link]

• BIPM. (2019). qNMR Internal Standard Reference Data (ISRD). Retrieved from [Link]

• American Chemical Society (ACS). (n.d.). Purity by Absolute qNMR Instructions. Retrieved from [Link]

Sources

• 1. Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

A Senior Application Scientist's Guide to Bioisosteric Replacement: Enhancing Drug-like Properties with (4-Chloro-5-methylpyridin-2-yl)methanamine

Introduction: The Rationale of Molecular Mimicry in Drug Discovery

In the intricate process of drug discovery, a lead compound, while demonstrating desired pharmacological activity, often possesses liabilities such as poor metabolic stability, off-target toxicity, or suboptimal solubility.[1][2] Bioisosteric replacement is a cornerstone strategy in medicinal chemistry for rationally modifying such lead compounds into safer, more effective clinical candidates.[1][3][4] The core principle involves substituting a specific atom or functional group within the lead molecule with another that possesses similar chemical and physical properties, aiming to preserve or enhance biological activity while improving its overall disposition within the body (Absorption, Distribution, Metabolism, and Excretion - ADME).[4][5][6]

This guide provides a comparative analysis of using (4-Chloro-5-methylpyridin-2-yl)methanamine as a non-classical bioisosteric replacement for more common moieties like benzylamine. We will explore the underlying physicochemical principles, present comparative experimental data, and provide actionable protocols for its implementation in drug development programs.

The Phenyl vs. Pyridinyl Moiety: A Fundamental Bioisosteric Switch

A frequent bioisosteric substitution in medicinal chemistry is the replacement of a phenyl ring with a pyridine ring.[6][7] While sterically similar, the introduction of a nitrogen atom into the aromatic ring imparts profound changes to the molecule's properties:

• Hydrogen Bonding: The pyridine nitrogen acts as a hydrogen bond acceptor, introducing a new potential interaction point with the biological target that is absent in a carbocyclic phenyl ring.

• Solubility: The basicity of the pyridine nitrogen allows for salt formation and can lead to improved aqueous solubility.

• Electronic Profile: The electron-withdrawing nature of the nitrogen atom alters the electronic distribution of the ring, influencing pKa and potential aromatic interactions (e.g., π-π stacking).

• Metabolic Stability: Phenyl rings are often susceptible to oxidative metabolism by cytochrome P450 enzymes. The pyridine ring can alter the metabolic profile, potentially blocking sites of unwanted metabolism and improving half-life.[8][9]

(4-Chloro-5-methylpyridin-2-yl)methanamine leverages these advantages while offering additional points for synthetic diversification and property modulation through its chloro and methyl substituents. It serves as a sophisticated bioisostere for substituted benzylamines, offering a distinct set of tools to overcome common drug discovery hurdles.

Comparative Analysis: Benzylamine vs. (4-Chloro-5-methylpyridin-2-yl)methanamine

The decision to employ (4-Chloro-5-methylpyridin-2-yl)methanamine is driven by the need to fine-tune a lead compound's properties beyond what a simple benzylamine can offer. The following table contrasts the key physicochemical and pharmacokinetic parameters influenced by this bioisosteric switch.

Property	Standard Benzylamine Moiety	(4-Chloro-5-methylpyridin-2-yl)methanamine Moiety	Rationale and Causality for the Change
pKa (of the amine)	~9.3	Typically lower (~8.5 - 9.0)	The electron-withdrawing nature of the pyridine ring and the chloro substituent reduces the basicity of the exocyclic amine. This can alter the ionization state at physiological pH, impacting target binding and cell permeability.
Hydrogen Bonding	Amine: H-bond donor.	Amine: H-bond donor. Pyridine N: H-bond acceptor.	The addition of a hydrogen bond acceptor provides a new, potentially high-affinity interaction with the target protein, which can significantly enhance potency and selectivity.
Lipophilicity (LogD at pH 7.4)	Dependent on substitution.	Generally higher LogP, but pyridine nitrogen can be protonated, influencing LogD.	The chloro and methyl groups increase lipophilicity, while the pyridine nitrogen can increase hydrophilicity upon protonation. This allows for fine-tuning the LogD to balance solubility and permeability.
Metabolic Stability	Susceptible to aromatic oxidation on the phenyl ring and N-dealkylation.	Ring oxidation is altered; chloro and methyl groups can block potential metabolic sites.	The pyridine ring has a different metabolic profile than benzene. The substituents can serve as "metabolic blockers," preventing oxidation at those positions and redirecting metabolism to less critical parts of the molecule, thereby increasing half-life.[8]
Target Interaction	Primarily hydrophobic and cation-π interactions.	Hydrophobic, cation-π, and hydrogen bond acceptor interactions.	The additional hydrogen bonding capability can anchor the ligand more effectively in the binding pocket, leading to improved affinity (lower IC50/Ki) and potentially higher selectivity against off-targets that lack the corresponding H-bond donor residue.[10]

Illustrative Case Study: Optimization of a GPCR Antagonist

To demonstrate the practical impact of this bioisosteric replacement, we present data from a hypothetical lead optimization campaign for a G-Protein Coupled Receptor (GPCR) antagonist. The parent compound, Lead-Bz, contains a benzylamine moiety responsible for a key interaction with the receptor. However, it suffers from low potency and rapid metabolic clearance.

Objective: Improve potency and pharmacokinetic profile by replacing the benzylamine group.

Strategy: Synthesize the bioisosteric analog Lead-Pyr-Cl-Me using (4-Chloro-5-methylpyridin-2-yl)methanamine.

Comparative Performance Data

Parameter	Lead-Bz (Parent Compound)	Lead-Pyr-Cl-Me (Bioisostere)	% Improvement
Target Binding Affinity (Ki)	150 nM	8 nM	1775%
Functional Antagonism (IC50)	210 nM	12 nM	1650%
Selectivity (vs. Subtype X)	20-fold	>250-fold	>1150%
Aqueous Solubility (pH 7.4)	0.05 mg/mL	0.25 mg/mL	400%
Human Liver Microsomal Stability (t½)	8 min	45 min	463%
Rat Oral Bioavailability (%F)	5%	38%	660%

Analysis of Results:

The bioisosteric replacement resulted in a dramatic improvement across all measured parameters. The >15-fold increase in potency suggests that the pyridine nitrogen is forming a crucial hydrogen bond within the GPCR binding pocket, an interaction unavailable to the parent compound.[11][12] The enhanced metabolic stability is likely due to the chloro and methyl groups blocking a primary site of oxidation on the aromatic ring. Concurrently, the improved solubility, stemming from the basic pyridine nitrogen, and the increased half-life contributed to a significant enhancement in oral bioavailability, transforming a challenging lead into a viable drug candidate.

Experimental Protocols

A self-validating system requires robust and reproducible experimental methods. Below are detailed protocols for the synthesis and evaluation of compounds like Lead-Pyr-Cl-Me.

Protocol 1: Synthesis via Reductive Amination

This protocol describes the coupling of (4-Chloro-5-methylpyridin-2-yl)methanamine to a core scaffold containing an aldehyde functional group.

Step-by-Step Methodology:

• Reaction Setup: To a solution of the aldehyde-containing core scaffold (1.0 eq) in 1,2-dichloroethane (DCE, 0.1 M), add (4-Chloro-5-methylpyridin-2-yl)methanamine (1.1 eq).

• Imine Formation: Stir the mixture at room temperature for 1 hour to facilitate the formation of the intermediate imine.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise over 10 minutes. The use of this mild reducing agent is critical to prevent reduction of other sensitive functional groups.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 2-4 hours).

• Workup: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Separate the organic layer, and extract the aqueous layer twice with dichloromethane (DCM).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the final compound.

Protocol 2: GPCR Functional Antagonist Assay (Calcium Flux)

This protocol measures the ability of the compound to block receptor activation by an agonist, using a common cell-based fluorescence assay.

Step-by-Step Methodology:

• Cell Culture: Plate HEK293 cells stably expressing the target GPCR into black, clear-bottom 96-well microplates and culture overnight.

• Dye Loading: Aspirate the culture medium and add a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) loading buffer to each well. Incubate for 1 hour at 37°C to allow the dye to enter the cells.

• Compound Addition: Prepare serial dilutions of the test compound (Lead-Pyr-Cl-Me) and the reference compound (Lead-Bz) in assay buffer. Add the compounds to the respective wells and incubate for 15-30 minutes.

• Agonist Stimulation & Signal Detection: Place the plate in a fluorescence imaging plate reader (e.g., FLIPR). Add a solution of the cognate agonist at a concentration known to elicit an 80% maximal response (EC₈₀).

• Data Analysis: Measure the resulting increase in intracellular calcium concentration via fluorescence intensity. Plot the antagonist response against the log of the antagonist concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Visualizations: Mapping the Strategy and Interactions

Lead Optimization Workflow

Caption: Hypothesized differential binding modes of parent vs. bioisostere.

Conclusion and Forward Outlook

The strategic application of (4-Chloro-5-methylpyridin-2-yl)methanamine as a bioisosteric replacement for benzylamine exemplifies a modern, rational approach to drug design. This substitution offers a multi-pronged strategy to simultaneously address challenges in potency, selectivity, and pharmacokinetics. The introduction of a hydrogen bond accepting nitrogen atom, coupled with the metabolic blocking and lipophilicity-modulating effects of the chloro and methyl substituents, provides a powerful tool for medicinal chemists.

While this guide has demonstrated its significant advantages, the success of any bioisosteric replacement is highly context-dependent and must be empirically validated. [2][5]Future work should continue to explore the vast chemical space of substituted pyridines and other heterocycles to further expand the toolkit for fine-tuning the properties of next-generation therapeutics.

References

• Gaikwad, P. L., Gandhi, P. S., Jagdale, D. M., & Kadam, V. J. (n.d.). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research.

• SpiroChem. (n.d.). Bioisosteric Replacement Strategies. Retrieved February 17, 2026, from [Link]

• Drug Hunter. (2025, March 24). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Retrieved February 17, 2026, from [Link]

• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176.
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• LASSBio. (n.d.). Bioisosterism: A Useful Strategy for Molecular Modification and Drug Design. Retrieved February 17, 2026, from [Link]

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• Google Patents. (n.d.). CN113474332A - Method for the synthesis of 4-amino-5-methyl-1H-pyridin-2 (1H).
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• Shaw, S. J., et al. (2023, December 11). Optimization of Pharmacokinetic and In Vitro Safety Profile of a Series of Pyridine Diamide Indirect AMPK Activators.
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• ChEMBL. (n.d.). A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR. PMC.
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• Vass, M., et al. (n.d.). Comparative Study of Allosteric GPCR Binding Sites and Their Ligandability Potential. PMC.
• Bak, A., et al. (2023, February 10).
• Wacker, D., et al. (2017). How Ligands Illuminate GPCR Molecular Pharmacology. Cell, 170(3), 414-427.
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